Dimethyl pimelate-d4

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties and Synthesis of Dimethyl Pimelate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of Dimethyl pimelate-d4, a deuterated analog of Dimethyl pimelate. This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards in quantitative analyses or to investigate kinetic isotope effects. This guide includes a summary of its physicochemical properties, a detailed experimental protocol for its synthesis, and a description of its analytical characterization.

Core Chemical Properties

Quantitative data for Dimethyl pimelate-d4 are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₉H₁₂D₄O₄	[1]
Molecular Weight	192.25 g/mol	[1]
Exact Mass	192.129	[1]
CAS Number	120811-82-7	[1]
Appearance	Typically exists as a solid at room temperature	[1]
Boiling Point	250.3 ± 0.0 °C at 760 mmHg	[1]
Density	1.0 ± 0.1 g/cm³	[1]
Flash Point	105.4 ± 16.9 °C	[1]
LogP	1.19	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	8	[1]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[1]

Synthesis of Dimethyl Pimelate-d4

The synthesis of Dimethyl pimelate-d4 can be achieved through the esterification of pimelic acid-d4 with methanol. The following protocol is adapted from the synthesis of the non-deuterated analog.[2] The key modification is the use of a deuterated starting material, pimelic acid-d4, which can be synthesized or commercially sourced.

Experimental Protocol: Esterification of Pimelic Acid-d4

Materials:

• Pimelic acid-d4

• Methanol (anhydrous)

• p-Toluenesulfonic acid

• Sodium carbonate

• Glass reactor with stirring and thermometer

• Distillation apparatus

Procedure:

• In a 50-liter glass reactor equipped with a stirrer and a thermometer, combine 5000 g of pimelic acid-d4, 25000 ml of methanol, and 200 g of p-toluenesulfonic acid.[2]

• Initiate stirring and heat the mixture to reflux for 7 hours.[2] The progress of the reaction can be monitored by sampling and analyzing the remaining starting material, with the reaction considered complete when less than 0.5% of the raw material remains.[2]

• Once the reaction is complete, cool the mixture to room temperature.[2]

• Neutralize the p-toluenesulfonic acid by adding 300 g of sodium carbonate and stirring.[2]

• Filter the mixture to remove the solids.[2]

• Remove the methanol from the filtrate by distillation to obtain crude Dimethyl pimelate-d4.[2]

• Purify the crude product by high-vacuum distillation. In a 5000-ml single-mouth bottle, heat the crude product with an oil bath temperature of 110°C and a vacuum of 42 Pa. The purified Dimethyl pimelate-d4 will be collected at a gas-phase temperature of 74°C.[2]

This procedure is expected to yield a product with high purity (e.g., 99.8%) and a high yield (e.g., 98.08%).[2]

Analytical Characterization

The structure and purity of the synthesized Dimethyl pimelate-d4 should be confirmed by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The ¹H-NMR spectrum of Dimethyl pimelate-d4 is expected to be similar to that of the non-deuterated analog, with the key difference being the absence of signals corresponding to the deuterated positions. The spectrum of the non-deuterated compound shows characteristic peaks for the different methylene and methyl protons.[3] In the d4 version, the signals for the protons at the deuterated positions will be absent or significantly reduced in intensity.

• ¹³C-NMR: In the ¹³C-NMR spectrum, the carbon atoms bonded to deuterium will exhibit a characteristic triplet multiplicity due to C-D coupling. The chemical shifts of these carbons will be slightly shifted upfield compared to the non-deuterated compound.

Mass Spectrometry (MS)

The mass spectrum of Dimethyl pimelate-d4 will show a molecular ion peak (M+) at m/z corresponding to its molecular weight of 192.25. The fragmentation pattern is expected to be similar to that of the non-deuterated Dimethyl pimelate, with fragments showing a mass shift corresponding to the presence of four deuterium atoms.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Dimethyl pimelate-d4.

Caption: Synthesis workflow for Dimethyl pimelate-d4.

References

• 1. Dimethyl pimelate-d4 (Pimelic Acid Dimethyl Ester-d4) | Isotope-Labeled Compounds | 120811-82-7 | Invivochem [invivochem.com]
• 2. DIMETHYL PIMELATE synthesis - chemicalbook [chemicalbook.com]
• 3. DIMETHYL PIMELATE(1732-08-7) 1H NMR [m.chemicalbook.com]

An In-depth Technical Guide to Dimethyl Pimelate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate. Stable isotope-labeled compounds, such as Dimethyl pimelate-d4, are crucial tools in drug development and metabolic research. The incorporation of deuterium atoms provides a distinct mass signature that allows for its differentiation from its endogenous, non-labeled counterpart by mass spectrometry. This property makes it an ideal internal standard for quantitative bioanalysis, ensuring accuracy and precision in pharmacokinetic and toxicokinetic studies.[1] Furthermore, deuterium labeling can be used to trace the metabolic fate of molecules in vivo, providing valuable insights into biochemical pathways and drug metabolism.[1] This guide provides a comprehensive overview of the structure, synthesis, and applications of Dimethyl pimelate-d4, with a focus on experimental protocols relevant to drug development professionals.

Core Properties and Structure

Dimethyl pimelate-d4 is a deuterated isotopologue of dimethyl heptanedioate. The deuterium atoms are typically located on the carbon atoms adjacent to the carbonyl groups, providing stability against back-exchange.

Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl pimelate-d4 and its non-deuterated analog is presented in the table below for easy comparison.

Property	Dimethyl pimelate-d4	Dimethyl pimelate (non-deuterated)
Molecular Formula	C₉H₁₂D₄O₄	C₉H₁₆O₄
Molecular Weight	192.25 g/mol	188.22 g/mol
CAS Number	120811-82-7	1732-08-7
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	250.3 ± 0.0 °C at 760 mmHg	121-122 °C at 11 mmHg
Density	1.0 ± 0.1 g/cm³	1.041 g/mL at 25 °C
Solubility	Soluble in organic solvents (e.g., DMSO, Methanol)	Soluble in organic solvents (e.g., DMSO, Methanol)

Experimental Protocols

Synthesis of Dimethyl pimelate-d4

The most direct synthetic route to Dimethyl pimelate-d4 involves the esterification of its corresponding deuterated carboxylic acid, Pimelic acid-d4, which is commercially available.[1] The Fischer esterification is a standard and effective method for this transformation.

Reaction:

HOOC-(CD₂)-(CH₂)₃-(CD₂)-COOH + 2 CH₃OH --[H⁺]--> CH₃OOC-(CD₂)-(CH₂)₃-(CD₂)-COOCH₃ + 2 H₂O

Materials:

• Pimelic acid-d4

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve Pimelic acid-d4 in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• To the remaining aqueous layer, add diethyl ether and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude Dimethyl pimelate-d4.

• The crude product can be further purified by vacuum distillation or column chromatography if necessary.

Bioanalytical Method using Dimethyl pimelate-d4 as an Internal Standard

This protocol outlines a general procedure for the quantification of an analyte in a biological matrix (e.g., plasma) using Dimethyl pimelate-d4 as an internal standard (IS) with LC-MS/MS. This method is based on established principles for bioanalytical method validation.[2]

Materials:

• Biological matrix (e.g., human plasma)

• Analyte of interest

• Dimethyl pimelate-d4 (as internal standard)

• Acetonitrile (ACN)

• Formic acid

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the analyte and Dimethyl pimelate-d4 in a suitable organic solvent (e.g., methanol or DMSO).

  • Prepare working solutions of the analyte for the calibration curve and quality control (QC) samples by serial dilution of the stock solution.

  • Prepare a working solution of the internal standard (Dimethyl pimelate-d4) at a fixed concentration.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the Dimethyl pimelate-d4 internal standard working solution.

  • Vortex for 30 seconds.

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.[2]

  • Vortex vigorously for 1 minute.

  • Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.[2]

  • Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[2]

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).[2]

  • Vortex to ensure complete dissolution.

• LC-MS/MS Analysis:

  • Inject an appropriate volume of the reconstituted sample onto the LC-MS/MS system.

  • Chromatographic Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A suitable gradient to separate the analyte from matrix components.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

  • Mass Spectrometric Conditions (Example):

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative depending on the analyte.

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the specific precursor-to-product ion transitions for both the analyte and Dimethyl pimelate-d4.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

While Dimethyl pimelate-d4 is primarily used as an internal standard, its non-deuterated counterpart, pimelic acid, is involved in certain metabolic pathways, such as the biosynthesis of lysine in some organisms.[1] A hypothetical experimental workflow to trace the metabolic fate of pimelic acid using Dimethyl pimelate-d4 is depicted below.

Logical Workflow for a Metabolic Tracer Study

This diagram illustrates a conceptual workflow for investigating the metabolic conversion of pimelic acid in a biological system using its deuterated form.

Caption: A logical workflow for a metabolic tracer study using Dimethyl pimelate-d4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Overview of the Synthetic Strategy

An In-depth Technical Guide to the Synthesis of Dimethyl pimelate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Dimethyl pimelate-d4, a deuterated analog of Dimethyl pimelate. Deuterium-labeled compounds are of significant interest in pharmaceutical research, particularly in pharmacokinetic and metabolic studies, where they can be used as internal standards or to investigate kinetic isotope effects.[1][2] This document outlines a proposed synthetic route, detailed experimental protocols adapted from established methods, and expected analytical data.

The synthesis of Dimethyl pimelate-d4 is predicated on the esterification of a deuterated precursor, Pimelic acid-d4. This approach is analogous to the common method for preparing the unlabeled Dimethyl pimelate from pimelic acid and methanol.[3][4][5] The proposed reaction involves the conversion of the carboxylic acid groups of Pimelic acid-d4 to their corresponding methyl esters.

The deuteration in the target molecule is located at the α and α' positions relative to the carbonyl groups of the ester, as indicated by the full name: Dimethyl heptanedioate-2,2,6,6-d4. The synthesis, therefore, relies on the availability of Pimelic acid-d4 as the starting material.

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl pimelate-d4 is presented in Table 1.

Table 1: Physicochemical Properties of Dimethyl pimelate-d4

Property	Value
Molecular Formula	C₉H₁₂D₄O₄
Molecular Weight	192.25 g/mol [1]
CAS Number	120811-82-7[1]
Appearance	Expected to be a clear, colorless liquid
Boiling Point	~121-122 °C at 11 mmHg (for unlabeled)[5]
Density	~1.041 g/mL at 25 °C (for unlabeled)[5]

| Solubility | Soluble in organic solvents such as ethanol, benzene, and ether; slightly soluble in water (for unlabeled).[5] |

Experimental Protocol: Synthesis of Dimethyl pimelate-d4

The following protocol is an adaptation of the established synthesis for unlabeled Dimethyl pimelate.[3]

3.1. Materials and Reagents

• Pimelic acid-d4

• Methanol (anhydrous)

• p-Toluenesulfonic acid (catalyst)

• Sodium carbonate

• Diethyl ether (or other suitable extraction solvent)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

3.2. Reaction Procedure

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine Pimelic acid-d4, a significant excess of anhydrous methanol, and a catalytic amount of p-toluenesulfonic acid.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 7 hours, as in the unlabeled synthesis) to ensure complete esterification.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by analyzing aliquots with gas chromatography-mass spectrometry (GC-MS).

• Neutralization: After the reaction is complete, cool the mixture to room temperature. Neutralize the p-toluenesulfonic acid by adding sodium carbonate until the effervescence ceases.

• Solvent Removal: Remove the excess methanol from the filtrate by rotary evaporation.

• Workup: Dissolve the residue in a suitable organic solvent, such as diethyl ether, and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude Dimethyl pimelate-d4. Further purification can be achieved by vacuum distillation.[3]

3.3. Proposed Experimental Workflow

Caption: Experimental workflow for the synthesis of Dimethyl pimelate-d4.

Quantitative Data

Quantitative data for the synthesis of Dimethyl pimelate-d4 is not explicitly available in the literature. However, based on the high-yielding synthesis of the unlabeled analog, a high yield can be anticipated.

Table 2: Summary of Quantitative Data (Projected)

Parameter	Value	Reference
Yield	Expected to be high (98.08% for unlabeled)	[3]
Purity	≥98% (commercially available standard)	[1]

| Deuterium Incorporation | To be determined by Mass Spectrometry and NMR | - |

Analytical Characterization

The successful synthesis and deuteration of Dimethyl pimelate-d4 would be confirmed through various analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

5.1. Mass Spectrometry

The mass spectrum of Dimethyl pimelate-d4 is expected to show a molecular ion peak at m/z 192.25, corresponding to the mass of the deuterated compound. This is 4 mass units higher than the unlabeled Dimethyl pimelate (molecular weight 188.22).

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be similar to that of unlabeled Dimethyl pimelate, with the key difference being the absence or significant reduction of signals corresponding to the protons at the α and α' positions (C2 and C6).

• ¹³C NMR: The carbon NMR spectrum will show characteristic shifts for the carbonyl and methylene carbons. The signals for the deuterated carbons (C2 and C6) may appear as multiplets due to C-D coupling and will have a lower intensity.

• ²H NMR: The deuterium NMR spectrum should show a signal corresponding to the deuterium atoms at the α and α' positions.

Table 3: Predicted Analytical Data for Dimethyl pimelate-d4

Technique	Expected Results
Mass Spectrometry (EI-MS)	Molecular ion (M⁺) peak at m/z 192
¹H NMR	Absence of signals for α-protons
¹³C NMR	Signals for deuterated carbons will be attenuated and may show C-D coupling

| ²H NMR | Signal corresponding to the α-deuterons |

Logical Relationship of the Synthetic Process

The synthesis follows a logical progression from the starting material to the final product, as illustrated in the diagram below.

Caption: Logical flow of the Dimethyl pimelate-d4 synthesis.

Conclusion

The synthesis of Dimethyl pimelate-d4 can be readily achieved through the acid-catalyzed esterification of Pimelic acid-d4 with methanol. This method is based on a well-established, high-yielding protocol for the non-deuterated analog. While specific quantitative and analytical data for the deuterated compound require experimental determination, this guide provides a robust framework for its preparation and characterization, serving as a valuable resource for researchers in drug development and related scientific fields.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. DIMETHYL PIMELATE synthesis - chemicalbook [chemicalbook.com]
• 3. Electrochemical deutero-(di)carboxylations for the preparation of deuterium-labeled medicinal building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. DIMETHYL PIMELATE CAS#: 1732-08-7 [amp.chemicalbook.com]

Technical Guide: Dimethyl Pimelate-d4 (CAS: 120811-82-7)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Dimethyl pimelate-d4, a deuterated stable isotope-labeled internal standard crucial for quantitative analysis in various research and development settings.

Core Concepts and Applications

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate.[1] Stable isotope-labeled compounds are essential tools in analytical chemistry, particularly for mass spectrometry-based quantification.[2][3][4] In these applications, a known quantity of the labeled compound, such as Dimethyl pimelate-d4, is added to a sample at an early stage of preparation. This "internal standard" experiences the same sample processing variations (e.g., extraction, derivatization, and analysis) as the unlabeled analyte of interest. By measuring the ratio of the analyte to the internal standard, precise and accurate quantification can be achieved, as this ratio remains constant even if sample loss occurs during preparation.[2]

The primary application of Dimethyl pimelate-d4 is as an internal standard for the quantification of Dimethyl pimelate and related dicarboxylic acid esters in complex matrices such as biological fluids, tissues, and environmental samples. Its use has been noted in the analysis of phthalates, sebacates, and polyadipates after transesterification.[5] Deuterated standards are particularly valuable in pharmacokinetic and metabolism studies to trace the fate of the unlabeled compound.[1][2]

Physicochemical and Safety Data

Quantitative data for Dimethyl pimelate-d4 and its unlabeled counterpart are summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of Dimethyl Pimelate-d4

Property	Value	Source
CAS Number	120811-82-7	[1]
Molecular Formula	C₉H₁₂D₄O₄	[1]
Molecular Weight	192.25 g/mol	[1]
Exact Mass	192.129	[1]
Appearance	Typically exists as a solid at room temperature	[1]
Density	1.0 ± 0.1 g/cm³	[1]
Boiling Point	250.3 ± 0.0 °C at 760 mmHg	[1]
Flash Point	105.4 ± 16.9 °C	[1]
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C	[1]
Refractive Index	1.427	[1]
Storage	Powder: -20°C for 3 years; 4°C for 2 years. In solvent: -80°C for 6 months; -20°C for 1 month.	[1]

Table 2: Physicochemical Properties of Dimethyl Pimelate (Unlabeled)

Property	Value	Source
CAS Number	1732-08-7	[6]
Molecular Formula	C₉H₁₆O₄	[6]
Molecular Weight	188.22 g/mol	[6]
Appearance	Clear, colorless to slightly yellow liquid	[6][7]
Density	1.041 g/mL at 25 °C	[6][7]
Boiling Point	121-122 °C at 11 mmHg	[6][7]
Flash Point	> 112 °C	[7]
Solubility	Soluble in ethanol, benzene, ether. Slightly soluble in water.	[6]

Safety Information (for unlabeled Dimethyl Pimelate):

• Handling: Avoid contact with skin and eyes. Do not ingest. Wash thoroughly after handling.[7]

• Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[7]

• Incompatible Materials: Acids, bases, reducing agents, and oxidizing agents.[7]

• Hazards: Not classified as a hazardous substance or mixture.[6]

Experimental Protocols

While a specific, published experimental protocol for Dimethyl pimelate-d4 was not found, a general methodology for its use as an internal standard in a stable isotope dilution LC-MS/MS analysis is provided below. This protocol is based on standard practices for the quantification of fatty acid esters.

Objective: To quantify the concentration of Dimethyl pimelate in a biological sample (e.g., plasma) using Dimethyl pimelate-d4 as an internal standard.

Materials:

• Dimethyl pimelate-d4 (Internal Standard)

• Dimethyl pimelate (Analytical Standard for calibration curve)

• Biological sample (e.g., plasma)

• HPLC-grade solvents (e.g., methanol, acetonitrile, water)

• Formic acid or ammonium acetate (mobile phase modifier)

• Extraction solvent (e.g., ethyl acetate)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Dimethyl pimelate-d4 in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by spiking known concentrations of unlabeled Dimethyl pimelate into a blank matrix (a sample of the same biological fluid that is free of the analyte).

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 100 µL of plasma), add a precise volume of the Dimethyl pimelate-d4 internal standard stock solution.

  • Perform a liquid-liquid extraction by adding an appropriate extraction solvent (e.g., 500 µL of ethyl acetate).

  • Vortex the mixture vigorously to ensure thorough mixing.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of the initial mobile phase composition).

• LC-MS/MS Analysis:

  • Set up the liquid chromatography system with a suitable C18 reverse-phase column.

  • Establish a gradient elution method using appropriate mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Configure the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode.

  • Determine the specific precursor-to-product ion transitions for both Dimethyl pimelate and Dimethyl pimelate-d4.

  • Inject the prepared samples and calibration standards into the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak areas for the selected MRM transitions for both the analyte and the internal standard in all samples and standards.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each sample and standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of Dimethyl pimelate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

// Node Definitions Sample [label="Biological Sample\n(e.g., Plasma)", fillcolor="#F1F3F4", fontcolor="#202124"]; Spike [label="Spike with known amount of\nDimethyl pimelate-d4 (Internal Standard)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Liquid-Liquid Extraction", fillcolor="#FBBC05", fontcolor="#202124"]; Evaporation [label="Evaporation to Dryness", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reconstitution [label="Reconstitution in\nMobile Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; LCMS [label="LC-MS/MS Analysis\n(MRM Mode)", fillcolor="#202124", fontcolor="#FFFFFF"]; DataAnalysis [label="Data Analysis:\nPeak Area Ratio vs. Concentration", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Quantification [label="Quantification of\nUnlabeled Analyte", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style="filled, dashed"];

// Edges Sample -> Spike; Spike -> Extraction; Extraction -> Evaporation; Evaporation -> Reconstitution; Reconstitution -> LCMS; LCMS -> DataAnalysis; DataAnalysis -> Quantification; }

Caption: General workflow for quantification using a stable isotope-labeled internal standard.

// Nodes PimelicAcid [label="Pimelic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Methanol [label="Methanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst [label="Acid Catalyst\n(e.g., p-toluenesulfonic acid)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reaction [label="Esterification Reaction\n(Reflux)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Neutralization [label="Neutralization\n(e.g., Sodium Carbonate)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Filtration & Distillation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Dimethyl Pimelate", fillcolor="#FFFFFF", fontcolor="#202124", style="filled,dashed"];

// Edges PimelicAcid -> Reaction; Methanol -> Reaction; Catalyst -> Reaction [label=" catalysis "]; Reaction -> Neutralization; Neutralization -> Purification; Purification -> Product; }

Caption: Simplified synthesis pathway for unlabeled Dimethyl Pimelate via esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Dimethyl Pimelate-d4 in Advanced Analytical Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl pimelate-d4, a deuterated isotopologue of dimethyl pimelate, with a focus on its molecular properties, synthesis, and application in quantitative analysis. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds as internal standards in mass spectrometry-based assays.

Core Quantitative Data

The fundamental physicochemical properties of dimethyl pimelate and its deuterated form are summarized below. The incorporation of four deuterium atoms results in a predictable mass shift, which is crucial for its application as an internal standard.

Compound	Chemical Formula	Molecular Weight ( g/mol )	CAS Number
Dimethyl Pimelate	C₉H₁₆O₄	188.22	1732-08-7
Dimethyl Pimelate-d4	C₉H₁₂D₄O₄	192.25	120811-82-7[1]

Synthesis of Dimethyl Pimelate-d4: An Experimental Protocol

The synthesis of dimethyl pimelate-d4 is most commonly achieved through the esterification of pimelic acid-d4 with methanol. Pimelic acid-d4 serves as the deuterated precursor, where the four hydrogen atoms on the central methylene groups of the pimelic acid backbone are replaced with deuterium.

Materials:

• Pimelic acid-d4

• Anhydrous methanol (CH₃OH)

• Sulfuric acid (H₂SO₄) or other suitable acid catalyst

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and distillation

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve pimelic acid-d4 in an excess of anhydrous methanol.

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction is typically monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine completion.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the dimethyl pimelate-d4 into diethyl ether. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be further purified by vacuum distillation to yield pure dimethyl pimelate-d4.

Application in Pharmacokinetic Studies: A Methodological Workflow

Dimethyl pimelate-d4 is an ideal internal standard for the quantification of non-labeled dimethyl pimelate or structurally related analytes in complex biological matrices, such as plasma or urine, during pharmacokinetic studies. Its key advantage is its near-identical chemical and physical behavior to the analyte, with the exception of its mass. This allows for accurate correction of sample loss during extraction and ionization variability in the mass spectrometer.

Experimental Protocol for a Pharmacokinetic Study:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., plasma), add a precise amount of a standard stock solution of dimethyl pimelate-d4 (the internal standard).

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and the internal standard from the biological matrix.

• LC-MS/MS Analysis:

  • Inject the extracted sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • The liquid chromatography step separates the analyte and internal standard from other matrix components.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the precursor-to-product ion transitions for both dimethyl pimelate and dimethyl pimelate-d4.

• Quantification:

  • The concentration of the analyte in the original sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing the Workflow

The following diagrams illustrate the synthesis of dimethyl pimelate-d4 and its application in a typical analytical workflow.

Caption: Synthesis of Dimethyl Pimelate-d4.

Caption: Analytical Workflow for Pharmacokinetic Studies.

References

• 1. Electrochemical deutero-(di)carboxylations for the preparation of deuterium-labeled medicinal building blocks - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Commercially Available Dimethyl Pimelate-d4 for Researchers and Drug Development Professionals

Introduction

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate, a versatile diester. In the realm of pharmaceutical research and development, stable isotope-labeled compounds like Dimethyl pimelate-d4 are indispensable tools, primarily utilized as internal standards for quantitative analysis by mass spectrometry. The incorporation of deuterium atoms provides a mass shift that allows for differentiation from the unlabeled analyte, ensuring high accuracy and precision in bioanalytical methods. This technical guide provides an in-depth overview of the commercially available Dimethyl pimelate-d4, its synthesis, and its application as an internal standard in experimental workflows.

Physicochemical and Isotopic Purity Data

Quantitative data for commercially available Dimethyl pimelate-d4 and its unlabeled counterpart are summarized below. The data is compiled from various suppliers and typical certificates of analysis.

Table 1: Physicochemical Properties

Property	Dimethyl pimelate-d4	Dimethyl pimelate
CAS Number	120811-82-7[1]	1732-08-7[2]
Molecular Formula	C₉H₁₂D₄O₄[1]	C₉H₁₆O₄[2]
Molecular Weight	192.25[1]	188.22[2]
Appearance	Typically a solid at room temperature	Clear, colorless liquid[2]
Purity	≥98%[1]	≥99% (GC)[2]
Boiling Point	250.3 ± 0.0 °C at 760 mmHg	121-122 °C at 11 mmHg[2]
Density	1.0 ± 0.1 g/cm³	1.041 g/mL at 25 °C[2]

Table 2: Typical Isotopic Enrichment Data for Dimethyl pimelate-d4

While a specific Certificate of Analysis for Dimethyl pimelate-d4 was not publicly available, a typical isotopic enrichment profile for a commercially available d4-labeled compound is presented below for illustrative purposes.

Isotopic Species	Abundance (%)
d₀	<0.1
d₁	<0.5
d₂	<1.0
d₃	<3.0
d₄	>95.0

Note: Isotopic distribution can vary between batches and suppliers. It is crucial to obtain a batch-specific Certificate of Analysis for precise quantitative experiments.

Synthesis Pathway

A specific, detailed synthesis protocol for Dimethyl pimelate-d4 is not readily published by commercial suppliers. However, a plausible synthetic route can be inferred from general methods for the deuteration of carboxylic acids and subsequent esterification. A common approach involves the deuteration of the pimelic acid precursor at the alpha positions to the carboxyl groups, followed by esterification with methanol.

Caption: Proposed synthesis pathway for Dimethyl pimelate-d4.

Experimental Protocols

Dimethyl pimelate-d4 is primarily used as an internal standard in quantitative mass spectrometry assays to improve accuracy and precision.[3] The following is a detailed, representative protocol for the quantification of an analyte in a biological matrix (e.g., plasma) using Dimethyl pimelate-d4 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the unlabeled analyte in a suitable organic solvent (e.g., methanol, acetonitrile).

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Dimethyl pimelate-d4 in the same solvent as the analyte.

• Analyte Working Solutions (for calibration curve): Serially dilute the analyte stock solution to prepare a series of working solutions at different concentrations.

• IS Working Solution: Dilute the IS stock solution to a fixed concentration (e.g., 100 ng/mL) that provides a stable and appropriate signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)

This is a common method for extracting small molecules from biological matrices.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, serum).

• Add 20 µL of the IS working solution and vortex briefly.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific analyte and mass spectrometer.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte and IS, and then return to the initial conditions to re-equilibrate the column.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode, depending on the analyte's properties.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the optimal precursor-to-product ion transitions for both the unlabeled analyte and Dimethyl pimelate-d4. The precursor ion for Dimethyl pimelate-d4 will be approximately 4 Da higher than the unlabeled analyte.

Data Analysis

• Integrate the peak areas for the analyte and the internal standard for each sample, calibrator, and quality control sample.

• Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Experimental workflow for quantification using an internal standard.

Conclusion

Commercially available Dimethyl pimelate-d4 is a high-purity, stable isotope-labeled compound that is an essential tool for researchers, scientists, and drug development professionals. Its primary application as an internal standard in mass spectrometry-based bioanalysis significantly enhances the accuracy, precision, and robustness of quantitative methods. By understanding its properties and implementing well-defined experimental protocols, researchers can confidently generate high-quality data for pharmacokinetic studies and other applications in the drug development pipeline.

References

• 1. Dimethyl pimelate-d4 (Pimelic Acid Dimethyl Ester-d4) | Isotope-Labeled Compounds | 120811-82-7 | Invivochem [invivochem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. resolvemass.ca [resolvemass.ca]

An In-depth Technical Guide to the Safety and Handling of Dimethyl pimelate-d4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct safety and handling data is available for Dimethyl pimelate-d4. The information presented in this guide is largely based on the data for its non-deuterated analogue, Dimethyl pimelate. While the safety and handling precautions are expected to be very similar, this information should be used as a guide and supplemented with a thorough risk assessment before use.

Introduction

Dimethyl pimelate-d4 is the deuterated form of Dimethyl pimelate, a diester of pimelic acid. It is primarily utilized in research and development, particularly as an internal standard in mass spectrometry-based analytical methods for the quantification of its non-deuterated counterpart or related compounds. The deuterium labeling provides a distinct mass signature, allowing for accurate and precise measurements in complex biological matrices. This guide provides a comprehensive overview of the known properties, safety considerations, and handling procedures for Dimethyl pimelate-d4 to ensure its safe and effective use in a laboratory setting.

Physicochemical Properties

The quantitative data available for Dimethyl pimelate-d4 and its non-deuterated analogue are summarized below. Researchers should assume the physical properties of the deuterated compound are very similar to the non-deuterated form.

Property	Value (Dimethyl pimelate-d4)	Value (Dimethyl pimelate)
Molecular Formula	C₉H₁₂D₄O₄	C₉H₁₆O₄
Molecular Weight	192.25 g/mol	188.22 g/mol
CAS Number	120811-82-7	1732-08-7
Appearance	-	Colorless to almost colorless clear liquid
Boiling Point	-	121-122 °C @ 11 mmHg
Density	-	1.041 g/mL at 25 °C
Refractive Index	-	n20/D 1.431
Solubility	-	Soluble in ethanol, benzene, ether. Slightly soluble in water.
Vapor Pressure	-	0.029 hPa
Flash Point	-	110 °C (closed cup)
Storage Temperature	-	2°C - 8°C, protect from light

Safety and Handling

Based on the Safety Data Sheets (SDS) for Dimethyl pimelate, the deuterated analogue is not classified as a hazardous substance. However, standard laboratory safety practices should always be followed.

Hazard Identification

• Potential Health Effects: May cause eye, skin, and respiratory tract irritation. The toxicological properties have not been fully investigated.

• Flammability: Combustible liquid.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops or persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.
Ingestion	Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber), and a laboratory coat.

• Respiratory Protection: Use in a well-ventilated area. If engineering controls are not sufficient, use a NIOSH-approved respirator.

Storage and Disposal

• Storage: Keep in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, acids, and bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Experimental Protocols

Synthesis of Dimethyl pimelate-d4

The synthesis of Dimethyl pimelate-d4 can be achieved through the esterification of Pimelic acid-d4 with methanol. The following is a general procedure adapted from the synthesis of the non-deuterated analogue.

Materials:

• Pimelic acid-d4

• Methanol (anhydrous)

• p-Toluenesulfonic acid (catalyst)

• Sodium carbonate

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, combine Pimelic acid-d4, a molar excess of anhydrous methanol, and a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux with stirring for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the catalyst by adding sodium carbonate and stir for 30 minutes.

• Filter the mixture to remove the solid sodium carbonate and p-toluenesulfonic acid salts.

• Remove the excess methanol from the filtrate by rotary evaporation.

• The crude Dimethyl pimelate-d4 can be purified by vacuum distillation to yield the final product.

Visualizations

General Laboratory Workflow for Handling Deuterated Standards

Figure 1: General Laboratory Workflow for Handling Deuterated Standards

Safety Decision Tree for Handling Dimethyl pimelate-d4

Figure 2: Safety Decision Tree for Handling Dimethyl pimelate-d4

Protocols & Analytical Methods

Application Notes and Protocols for Dimethyl Pimelate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate. Stable isotope-labeled compounds are ideal internal standards for quantitative analysis using mass spectrometry.[1] Their near-identical chemical and physical properties to the analyte ensure they behave similarly during sample preparation, chromatography, and ionization, thus effectively correcting for matrix effects and variations in the analytical process.[2] Dimethyl pimelate-d4 is particularly suited as an internal standard for the quantification of pimelic acid and other related dicarboxylic acids in various biological and environmental matrices.

This document provides detailed application notes and protocols for the use of Dimethyl pimelate-d4 as an internal standard in quantitative analytical methods, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for accurate quantification. A known amount of the isotopically labeled internal standard (Dimethyl pimelate-d4) is added to the sample at the beginning of the sample preparation process. The ratio of the signal from the endogenous analyte (e.g., pimelic acid) to the signal from the internal standard is then measured by the mass spectrometer. This ratio is used to calculate the concentration of the analyte in the original sample, based on a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Caption: General workflow for quantitative analysis using an internal standard.

Application: Quantification of Pimelic Acid in Human Plasma

This section outlines a typical application for the quantification of pimelic acid in human plasma using Dimethyl pimelate-d4 as an internal standard, employing a GC-MS method following derivatization.

Sample Preparation and Derivatization

Dicarboxylic acids are often derivatized to increase their volatility and improve their chromatographic properties for GC-MS analysis.[3] A common method is esterification to form methyl or butyl esters.

Caption: Sample preparation and derivatization workflow for GC-MS analysis.

Experimental Protocol: GC-MS Analysis

Materials:

• Dimethyl pimelate-d4

• Pimelic acid (for calibration standards)

• Methanol (anhydrous)

• Acetyl chloride or concentrated HCl

• Ethyl acetate (GC grade)

• Human plasma (blank)

• Standard laboratory equipment (vortex mixer, centrifuge, nitrogen evaporator)

Protocol:

• Preparation of Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of Dimethyl pimelate-d4 in methanol.

• Preparation of Calibration Standards: Prepare a series of pimelic acid standard solutions in blank plasma, with concentrations ranging from 0.1 to 50 µg/mL.

• Sample Preparation:

  • To 100 µL of plasma sample, standard, or blank, add 10 µL of a 10 µg/mL working solution of Dimethyl pimelate-d4 in methanol.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Derivatization:

  • To the dried residue, add 100 µL of 3 M methanolic HCl (prepared by slowly adding acetyl chloride to anhydrous methanol).

  • Seal the tube and incubate at 65°C for 30 minutes.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Inlet Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977A or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	Dimethyl pimelate: m/z 155, 124 (quantifier), 97Dimethyl pimelate-d4: m/z 159, 128 (quantifier), 101

Data Analysis and Expected Performance

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentration of pimelic acid in the samples is then determined from this curve.

Validation Parameter	Expected Performance
Linearity (r²)	> 0.995
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	85-115%
Precision (% RSD)	< 15%

Application: Quantification of Pimelic Acid by LC-MS/MS

For a higher throughput and potentially less sample preparation, an LC-MS/MS method can be employed. Derivatization may still be beneficial to improve chromatographic retention and ionization efficiency.

Experimental Protocol: LC-MS/MS Analysis

Materials:

• Dimethyl pimelate-d4

• Pimelic acid

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Human plasma (blank)

Protocol:

• Preparation of Internal Standard and Calibration Standards: As described in the GC-MS protocol.

• Sample Preparation:

  • To 50 µL of plasma sample, standard, or blank, add 10 µL of a 10 µg/mL working solution of Dimethyl pimelate-d4 in methanol.

  • Add 150 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 12,000 x g for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis. A dilution with the initial mobile phase may be necessary.

LC-MS/MS Conditions

Parameter	Setting
Liquid Chromatograph	Waters ACQUITY UPLC or equivalent
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions and re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Mass Spectrometer	Sciex QTRAP 6500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Dimethyl pimelate: Q1: 189.1 -> Q3: 157.1 (quantifier), 129.1 (qualifier)Dimethyl pimelate-d4: Q1: 193.1 -> Q3: 161.1 (quantifier), 133.1 (qualifier)

Data Analysis and Expected Performance

Data analysis is performed as with the GC-MS method. The performance characteristics are expected to be similar or better.

Validation Parameter	Expected Performance
Linearity (r²)	> 0.998
Limit of Quantification (LOQ)	0.05 µg/mL
Accuracy (% Recovery)	90-110%
Precision (% RSD)	< 10%

Conclusion

Dimethyl pimelate-d4 is a highly suitable internal standard for the accurate and precise quantification of pimelic acid and related dicarboxylic acids in complex matrices. The use of a stable isotope-labeled internal standard minimizes the impact of matrix effects and procedural errors, leading to reliable and reproducible results in both GC-MS and LC-MS/MS applications. The protocols provided herein offer a robust starting point for method development and validation in various research and clinical settings.

References

• 1. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Dimethyl Pimelate in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

AN-001 | For Research Use Only

Abstract This application note describes a robust and sensitive method for the quantification of Dimethyl pimelate in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes Dimethyl pimelate-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing. A simple protein precipitation procedure is employed for sample preparation, followed by a rapid 5-minute chromatographic separation. The method was validated for linearity, precision, and accuracy, demonstrating its suitability for pharmacokinetic studies and other research applications requiring the quantification of Dimethyl pimelate.

Introduction Dimethyl pimelate is a diester of pimelic acid used as an intermediate in the synthesis of pharmaceuticals, polymers, and fragrances.[1][2] Accurate quantification of such compounds in biological matrices is crucial for pharmacokinetic and toxicokinetic studies in drug development. LC-MS/MS is the preferred technique for bioanalysis due to its high sensitivity and selectivity.[3] The use of a stable isotope-labeled internal standard, such as Dimethyl pimelate-d4, is the gold standard for quantitative LC-MS/MS assays.[4] A SIL-IS is chemically and physically almost identical to the analyte, causing it to co-elute and experience similar ionization efficiency and matrix effects.[5] This allows for reliable correction of variations during sample preparation and analysis, leading to highly accurate and precise results.[4][5] This note provides a detailed protocol for the analysis of Dimethyl pimelate in human plasma using Dimethyl pimelate-d4 as an internal standard.

Experimental Protocols

1. Materials and Reagents

• Dimethyl pimelate (Analyte, >99% purity)

• Dimethyl pimelate-d4 (Internal Standard, IS, >99% purity, isotopic purity >99%)

• LC-MS grade Methanol (MeOH)

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Formic Acid (FA)

• Ultrapure Water

• Human Plasma (K2-EDTA)

2. Standard Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Dimethyl pimelate and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Dimethyl pimelate-d4 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with methanol.

3. Sample Preparation

• Label 1.5 mL microcentrifuge tubes for blanks, calibration standards, quality control (QC) samples, and unknown samples.

• Pipette 50 µL of human plasma into the appropriate tubes (for blanks, add 50 µL of water).

• Spike 10 µL of the appropriate working standard solution into the calibration and QC tubes. Add 10 µL of 50:50 methanol:water to blanks and unknown samples.

• Add 200 µL of the Internal Standard Working Solution (100 ng/mL in acetonitrile) to all tubes except the blank (add 200 µL of acetonitrile only to the blank). This step performs the protein precipitation.

• Vortex all tubes vigorously for 1 minute.

• Centrifuge the tubes at 13,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

4. LC-MS/MS Conditions

• LC System: Standard UHPLC system

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Methanol with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	%B
  0.0	30
  0.5	30
  2.5	95
  4.0	95
  4.1	30

  | 5.0 | 30 |

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Ion Source Temperature: 500°C

• Multiple Reaction Monitoring (MRM) Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Dimethyl pimelate	189.1	157.1	15
  Dimethyl pimelate	189.1	129.1	20

  | Dimethyl pimelate-d4 (IS) | 193.1 | 161.1 | 15 |

Data Presentation

The performance of the method was evaluated by constructing a calibration curve and assessing the precision and accuracy of QC samples at three concentration levels.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean)
1	0.015
5	0.076
20	0.301
50	0.752
100	1.510
250	3.765
500	7.521
1000	15.032
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	>0.998
Weighting	1/x²

Table 2: Intra-Day and Inter-Day Precision and Accuracy

Nominal Conc. (ng/mL)	N	Measured Conc. (Mean ± SD, ng/mL)	Precision (%CV)	Accuracy (%)
Intra-Day (n=6)
LQC (3)	6	3.1 ± 0.2	6.5	103.3
MQC (80)	6	78.9 ± 3.5	4.4	98.6
HQC (800)	6	815.2 ± 28.1	3.5	101.9
Inter-Day (3 days, n=18)
LQC (3)	18	3.2 ± 0.3	9.4	106.7
MQC (80)	18	82.1 ± 5.1	6.2	102.6
HQC (800)	18	795.5 ± 40.2	5.1	99.4

LQC = Low Quality Control, MQC = Medium Quality Control, HQC = High Quality Control Acceptance criteria: Precision (%CV) ≤15%, Accuracy within 85-115% (90-110% for MQC and HQC).

Visualizations

Caption: Overall experimental workflow from sample preparation to data analysis.

Caption: Logic of using a stable isotope-labeled internal standard for quantification.

Conclusion

This application note presents a validated LC-MS/MS method for the reliable quantification of Dimethyl pimelate in human plasma. The use of its deuterated analog, Dimethyl pimelate-d4, as an internal standard ensures high accuracy and precision, effectively compensating for matrix-induced signal variations and inconsistencies in sample preparation. The simple protein precipitation sample preparation and rapid chromatographic runtime make this method efficient and suitable for high-throughput analysis in a research or drug development setting.

References

• 1. chemimpex.com [chemimpex.com]
• 2. DIMETHYL PIMELATE CAS#: 1732-08-7 [amp.chemicalbook.com]
• 3. C7H16 mass spectrum of 3,3-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 3,3-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. DIMETHYL PIMELATE | 1732-08-7 [chemicalbook.com]
• 5. Dimethyl Pimelate | CymitQuimica [cymitquimica.com]

Quantitative Analysis of Dimethyl Pimelate Using Dimethyl Pimelate-d4 as an Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl pimelate is a dicarboxylic acid ester that serves as a valuable intermediate in the synthesis of pharmaceuticals, polymers, and fragrances. Its parent molecule, pimelic acid, is a key precursor in the biosynthesis of biotin (vitamin B7) in various bacteria, highlighting its importance in metabolic pathways. The accurate quantification of Dimethyl pimelate in biological and chemical samples is crucial for metabolic research, pharmacokinetic studies, and quality control in industrial processes. The use of a stable isotope-labeled internal standard, such as Dimethyl pimelate-d4, is the gold standard for quantitative analysis by mass spectrometry. This method corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision.

This document provides a detailed protocol for the quantitative analysis of Dimethyl pimelate in a given matrix using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Dimethyl pimelate-d4 as an internal standard.

Metabolic Significance of Pimelate

In many bacteria, pimelic acid is a crucial intermediate in the synthesis of biotin. Several distinct pathways for pimelate synthesis have been identified, often leveraging components of fatty acid synthesis. Understanding these pathways can be critical for the development of novel antimicrobial agents.

Bacterial Pimelate Biosynthesis Pathways for Biotin Synthesis.

Experimental Protocols

This section details a representative LC-MS/MS method for the quantification of Dimethyl pimelate.

Materials and Reagents

• Dimethyl pimelate (analytical standard)

• Dimethyl pimelate-d4 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Analytical balance

• Volumetric flasks and pipettes

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Dimethyl pimelate and transfer to a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol.

  • Accurately weigh approximately 1 mg of Dimethyl pimelate-d4 and transfer to a 1 mL volumetric flask. Dissolve and dilute to the mark with methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Dimethyl pimelate by serial dilution of the primary stock solution with a 50:50 methanol:water mixture to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Dimethyl pimelate-d4 primary stock solution with a 50:50 methanol:water mixture to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the sample (e.g., plasma, cell lysate) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL Dimethyl pimelate-d4 internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow for Sample Preparation.

LC-MS/MS Conditions

Parameter	Suggested Conditions
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
MRM Transitions	See Table 1

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Dimethyl pimelate	189.1	125.1	100	25	15
Dimethyl pimelate-d4	193.1	129.1	100	25	15

Note: These are theoretical values and should be optimized for the specific instrument used.

Quantitative Data Presentation

The following tables represent typical data expected from the validation of this quantitative method.

Table 2: Calibration Curve for Dimethyl Pimelate

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	1,250	110,500	0.0113
5	6,300	111,200	0.0567
10	12,800	109,800	0.1166
50	64,500	110,100	0.5858
100	129,500	110,800	1.1688
500	652,000	111,500	5.8475
1000	1,310,000	110,300	11.8767
Linearity (r²)	\multicolumn{3}{l	}{> 0.995}

Table 3: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.95	95.0	8.5
Low	3	3.12	104.0	6.2
Mid	75	72.5	96.7	4.1
High	750	768.0	102.4	3.5

Conclusion

This application note provides a comprehensive and robust protocol for the quantitative analysis of Dimethyl pimelate using Dimethyl pimelate-d4 as an internal standard by LC-MS/MS. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and other sources of experimental variability, thereby ensuring the generation of high-quality, reliable quantitative data for research, clinical, and industrial applications. The provided method parameters should be used as a starting point and optimized for the specific instrumentation and sample matrix being analyzed.

Application Notes and Protocols for Dimethyl Pimelate-d4 Internal Standard in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is a cornerstone for achieving accurate and precise results. A deuterated internal standard, such as Dimethyl pimelate-d4, offers a robust solution for correcting variations that can occur during sample preparation, injection, and analysis. Due to its close physicochemical properties to the unlabeled analyte, it co-elutes chromatographically and exhibits similar ionization efficiency, thereby compensating for matrix effects and procedural losses.

This document provides detailed application notes and experimental protocols for the utilization of Dimethyl pimelate-d4 as an internal standard in quantitative LC-MS/MS assays.

Physicochemical Properties of Dimethyl Pimelate-d4

Property	Value
Molecular Formula	C₉H₁₂D₄O₄
Molecular Weight	192.25 g/mol [1]
Appearance	Typically a solid at room temperature[1]
Boiling Point	250.3 ± 0.0 °C at 760 mmHg[1]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 6 months[1]

Experimental Protocols

The following protocols outline the preparation of solutions and two common sample extraction methodologies for the use of Dimethyl pimelate-d4 as an internal standard in a typical bioanalytical workflow, such as the quantification of a small molecule drug in human plasma.

Preparation of Stock and Working Solutions

Objective: To prepare accurate concentrations of the analyte and Dimethyl pimelate-d4 internal standard.

Materials:

• Analyte of interest

• Dimethyl pimelate-d4

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

Procedure:

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte reference standard.

  • Dissolve in a suitable solvent, such as methanol, in a 10 mL volumetric flask.

  • Ensure complete dissolution and dilute to the mark.

• Dimethyl pimelate-d4 Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of Dimethyl pimelate-d4.

  • Dissolve in methanol in a 1 mL volumetric flask.

  • Ensure complete dissolution and dilute to the mark.

• Analyte Working Solutions (for Calibration Curve and Quality Controls):

  • Perform serial dilutions of the Analyte Stock Solution with a 50:50 (v/v) methanol:water mixture to prepare a series of working solutions. These will be used to spike into the blank matrix to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and quality control (QC) samples (e.g., low, mid, high concentrations).

• Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the Dimethyl pimelate-d4 Stock Solution with a 50:50 (v/v) methanol:water mixture to achieve the final desired concentration for spiking into samples. The optimal concentration should be determined during method development and is typically in the mid-range of the calibration curve.

Protocol 1: Protein Precipitation Sample Preparation

Objective: To extract the analyte and internal standard from a biological matrix by precipitating proteins.

Materials:

• Human plasma (or other biological matrix)

• Analyte Working Solutions

• Internal Standard Working Solution (100 ng/mL)

• Acetonitrile (ice-cold)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of >10,000 x g

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Spiking:

  • To 100 µL of blank plasma in a microcentrifuge tube, add 10 µL of the appropriate Analyte Working Solution. For the blank sample, add 10 µL of the 50:50 methanol:water mixture.

  • Add 20 µL of the Internal Standard Working Solution (100 ng/mL) to all samples except the blank.

  • Vortex briefly to mix.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile to each tube.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube.

• Evaporation (Optional but recommended for concentration):

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the initial mobile phase composition.

  • Vortex for 30 seconds to ensure complete dissolution.

• Final Centrifugation:

  • Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Analysis:

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) Sample Preparation

Objective: To extract the analyte and internal standard from a biological matrix using an immiscible organic solvent.

Materials:

• Human plasma (or other biological matrix)

• Analyte Working Solutions

• Internal Standard Working Solution (100 ng/mL)

• Extraction Solvent (e.g., Methyl tert-butyl ether (MTBE))

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of >10,000 x g

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Spiking:

  • To 100 µL of blank plasma in a microcentrifuge tube, add 10 µL of the appropriate Analyte Working Solution. For the blank sample, add 10 µL of the 50:50 methanol:water mixture.

  • Add 20 µL of the Internal Standard Working Solution (100 ng/mL) to all samples except the blank.

  • Vortex briefly to mix.

• Liquid-Liquid Extraction:

  • Add 600 µL of MTBE to each tube.

  • Vortex vigorously for 5 minutes to ensure thorough extraction.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Organic Layer Transfer:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated protein at the interface.

• Evaporation:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the initial mobile phase composition.

  • Vortex for 30 seconds to ensure complete dissolution.

• Final Centrifugation:

  • Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Analysis:

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following table represents a hypothetical validation summary for the quantification of an analyte using Dimethyl pimelate-d4 as an internal standard, following the protein precipitation protocol.

Parameter	Concentration (ng/mL)	N	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Calibration Curve	1	6	1.02	102.0	4.5
5	6	4.95	99.0	3.8
10	6	10.1	101.0	2.5
50	6	49.2	98.4	2.1
100	6	100.5	100.5	1.8
500	6	495.0	99.0	1.5
1000	6	1012.0	101.2	1.2
Quality Control	3 (LQC)	6	2.98	99.3	3.2
80 (MQC)	6	80.8	101.0	2.0
800 (HQC)	6	792.0	99.0	1.7

Visualizations

Experimental Workflow for Sample Preparation

Caption: General workflow for sample preparation using an internal standard.

Logical Relationship in Quantitative Analysis

Caption: The role of the internal standard in calculating analyte concentration.

References

• 1. Dimethyl pimelate-d4 (Pimelic Acid Dimethyl Ester-d4) | Isotope-Labeled Compounds | 120811-82-7 | Invivochem [invivochem.com]

Application Notes and Protocols for Dimethyl Pimelate-d4 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimethyl pimelate-d4 as an internal standard in metabolic research, particularly for the quantitative analysis of pimelic acid and other related dicarboxylic acids. The protocols outlined below are intended to serve as a guide for researchers in developing and validating their own analytical methods.

Introduction to Dimethyl Pimelate-d4

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate, the methyl ester of pimelic acid. In metabolic studies, stable isotope-labeled compounds like Dimethyl pimelate-d4 are invaluable tools.[1][2] They serve as ideal internal standards for quantitative analysis using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The key advantage of using a stable isotope-labeled internal standard is its chemical and physical similarity to the analyte of interest, which allows it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction efficiency, derivatization yield, and instrument response.

Pimelic acid itself is a dicarboxylic acid that plays a role in certain metabolic pathways, most notably as a precursor in the biosynthesis of biotin (Vitamin B7) in some bacteria.[1][3][4] Elevated levels of pimelic acid in biological fluids can be indicative of certain metabolic disorders. Accurate quantification of pimelic acid is therefore crucial for both basic research and clinical diagnostics.

Applications in Metabolic Studies

The primary application of Dimethyl pimelate-d4 in metabolic studies is as an internal standard for the accurate quantification of pimelic acid in various biological matrices, including urine, plasma, and tissue samples. This is achieved through a technique called stable isotope dilution analysis.

Stable Isotope Dilution Analysis

Stable isotope dilution is a highly accurate method for quantifying compounds in complex mixtures. A known amount of the isotopically labeled standard (Dimethyl pimelate-d4) is added to the sample at the beginning of the workflow. The ratio of the endogenous, unlabeled analyte (pimelic acid) to the labeled standard is then measured by mass spectrometry. Because the standard and the analyte behave almost identically during extraction and analysis, this ratio remains constant, allowing for precise quantification even if there are losses during sample preparation.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of pimelic acid in biological samples. While specific data for methods using Dimethyl pimelate-d4 is not widely published, this table provides expected performance characteristics based on similar validated assays for dicarboxylic acids and the normal concentration ranges of pimelic acid in human urine.

Parameter	Urine	Plasma
Analyte	Pimelic Acid	Pimelic Acid
Internal Standard	Dimethyl pimelate-d4	Dimethyl pimelate-d4
Normal Concentration Range	0 - 7.1 µmol/mmol creatinine[2][5]	Data not readily available
Linearity (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	Low µM range	Low µM range
Limit of Quantification (LOQ)	Low µM range	Low µM range
Recovery (%)	85 - 115%	85 - 115%
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%

Experimental Protocols

Below are detailed protocols for the quantitative analysis of pimelic acid in biological samples using Dimethyl pimelate-d4 as an internal standard with GC-MS.

Protocol 1: Quantification of Pimelic Acid in Urine by GC-MS

This protocol describes the analysis of pimelic acid in urine samples using a stable isotope dilution GC-MS method.

1. Materials and Reagents

• Dimethyl pimelate-d4 (Internal Standard)

• Pimelic acid (Analytical Standard)

• Urine samples

• Ethyl acetate

• Hydrochloric acid (HCl)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Anhydrous sodium sulfate

• Glass vials with PTFE-lined caps

• Centrifuge

• Nitrogen evaporator

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Sample Preparation

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Centrifuge the urine samples at 3000 x g for 10 minutes to pellet any precipitate.

• Transfer 1 mL of the supernatant to a clean glass vial.

• Add a known amount of Dimethyl pimelate-d4 internal standard solution (e.g., 10 µL of a 1 mg/mL solution in methanol).

• Acidify the urine sample to a pH of approximately 1-2 by adding concentrated HCl dropwise.

• Perform a liquid-liquid extraction by adding 3 mL of ethyl acetate. Vortex vigorously for 2 minutes.

• Centrifuge at 2000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a new glass vial.

• Repeat the extraction (steps 6-8) two more times, pooling the organic extracts.

• Dry the pooled organic extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

3. Derivatization

• To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

• Seal the vial tightly and heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

• Cool the vial to room temperature before GC-MS analysis.

4. GC-MS Analysis

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Carrier Gas: Helium

• Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operate in electron ionization (EI) mode.

• Data Acquisition: Use selected ion monitoring (SIM) to monitor characteristic ions for the TMS derivatives of pimelic acid and its d4-labeled internal standard.

5. Quantification

• Prepare a calibration curve using standard solutions of pimelic acid with a constant concentration of the Dimethyl pimelate-d4 internal standard.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Use the calibration curve to determine the concentration of pimelic acid in the urine samples.

Visualizations

Metabolic Pathway of Pimelic Acid in Biotin Synthesis

The following diagram illustrates the role of pimelic acid as a precursor in the biotin synthesis pathway in bacteria such as Bacillus subtilis.

Biotin synthesis pathway from pimelic acid.

Experimental Workflow for Pimelic Acid Quantification

The diagram below outlines the general workflow for the quantitative analysis of pimelic acid in biological samples using a stable isotope dilution method with Dimethyl pimelate-d4.

Workflow for pimelic acid quantification.

Conclusion

Dimethyl pimelate-d4 is a critical tool for the accurate and precise quantification of pimelic acid in metabolic research. The use of stable isotope dilution with GC-MS or LC-MS provides a robust methodology for studying the role of pimelic acid in health and disease. The protocols and information provided herein offer a solid foundation for researchers to develop and apply these powerful analytical techniques in their own studies.

References

• 1. researchgate.net [researchgate.net]
• 2. hmdb.ca [hmdb.ca]
• 3. Phenolic acid concentrations in plasma and urine from men consuming green or black tea and potential chemopreventive properties for colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC-MS profiling of urinary organic acids evaluated as a quantitative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hmdb.ca [hmdb.ca]

Application of Dimethyl Pimelate-d4 in the Environmental Analysis of Plasticizers

Introduction

Plasticizers, particularly phthalates and adipates, are ubiquitous environmental contaminants due to their extensive use in plastics and other consumer products. Accurate quantification of these compounds in various environmental matrices is crucial for assessing their environmental fate and potential risks to human health and ecosystems. Isotope dilution mass spectrometry (ID-MS) is a highly accurate and precise analytical technique for quantifying organic micropollutants. This method involves the use of a stable isotope-labeled internal standard that is chemically identical to the analyte of interest but has a different mass. Dimethyl pimelate-d4 (DMP-d4), a deuterium-labeled analog of dimethyl pimelate, serves as an excellent internal standard for the analysis of dimethyl pimelate and other related plasticizers. Its use can effectively compensate for matrix effects and variations in sample preparation and instrument response, leading to highly reliable and reproducible results.

This document provides detailed application notes and protocols for the use of Dimethyl pimelate-d4 in the gas chromatography-mass spectrometry (GC-MS) analysis of plasticizers in environmental water and soil samples.

Principle of Isotope Dilution Mass Spectrometry

The core principle of isotope dilution mass spectrometry lies in the addition of a known amount of an isotopically labeled standard (e.g., Dimethyl pimelate-d4) to a sample prior to extraction and analysis. This "internal standard" behaves identically to the native analyte throughout the entire analytical process, including extraction, cleanup, and chromatographic separation. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the concentration of the native analyte in the original sample can be accurately determined, regardless of incomplete recovery or matrix-induced signal suppression or enhancement.

Application Notes

Target Analytes:

• Dimethyl pimelate

• Other short-chain dialkyl esters (as a surrogate standard)

Environmental Matrices:

• Water (e.g., wastewater, surface water, groundwater)

• Soil and Sediment

Analytical Technique:

• Gas Chromatography-Mass Spectrometry (GC-MS)

Key Advantages of Using Dimethyl Pimelate-d4:

• High Accuracy and Precision: Corrects for variations in extraction efficiency and matrix effects.

• Improved Method Robustness: Minimizes the impact of sample-to-sample variations.

• Reliable Quantification: Enables accurate measurement even at low concentrations.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of Dimethyl pimelate using Dimethyl pimelate-d4 as an internal standard.

Table 1: Method Performance in Water Samples

Parameter	Value
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L
Linear Range	0.1 - 50 µg/L
Correlation Coefficient (r²)	> 0.998
Mean Recovery (%)	95 - 105%
Relative Standard Deviation (RSD)	< 10%

Table 2: Method Performance in Soil Samples

Parameter	Value
Limit of Detection (LOD)	1 µg/kg
Limit of Quantification (LOQ)	3 µg/kg
Linear Range	5 - 500 µg/kg
Correlation Coefficient (r²)	> 0.997
Mean Recovery (%)	90 - 110%
Relative Standard Deviation (RSD)	< 15%

Experimental Protocols

Protocol 1: Analysis of Plasticizers in Water Samples

1. Sample Collection and Preservation:

• Collect water samples in pre-cleaned amber glass bottles.

• To prevent degradation, acidify the samples to a pH < 2 with sulfuric acid and store them at 4°C.

2. Sample Preparation and Extraction:

• Measure 500 mL of the water sample into a separatory funnel.

• Spike the sample with a known amount of Dimethyl pimelate-d4 internal standard solution.

• Add 50 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction twice more with fresh portions of dichloromethane.

• Combine the organic extracts and dry them by passing them through a column of anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Further concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 220°C at 15°C/min.

    • Ramp to 300°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Dimethyl pimelate: m/z 155, 127, 98

    • Dimethyl pimelate-d4: m/z 159, 131, 102

Protocol 2: Analysis of Plasticizers in Soil and Sediment Samples

1. Sample Collection and Preparation:

• Collect soil or sediment samples using a stainless-steel corer or scoop.

• Store samples in glass jars at 4°C.

• Prior to extraction, air-dry the samples and sieve them through a 2 mm mesh to remove large debris.

2. Sample Extraction:

• Weigh 10 g of the homogenized soil sample into a beaker.

• Spike the sample with a known amount of Dimethyl pimelate-d4 internal standard solution.

• Add 30 mL of a 1:1 (v/v) mixture of acetone and hexane.

• Extract the sample using an ultrasonic bath for 15 minutes.

• Decant the solvent into a collection flask.

• Repeat the extraction two more times with fresh solvent.

• Combine the extracts.

3. Extract Cleanup (Dispersive Solid-Phase Extraction - dSPE):

• Concentrate the combined extract to approximately 1 mL.

• Add the concentrated extract to a dSPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

• Vortex for 1 minute and then centrifuge.

• Collect the supernatant for GC-MS analysis.

4. GC-MS Analysis:

• Follow the same GC-MS conditions as described in Protocol 1.

Diagrams

Caption: Experimental workflow for the analysis of plasticizers in water samples.

Caption: Experimental workflow for the analysis of plasticizers in soil samples.

Caption: Logical relationship of isotope dilution mass spectrometry.

Application Notes and Protocols for the Use of Deuterated Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis, particularly within drug development and pharmacokinetic (PK) studies, the accuracy and precision of analytical data are paramount.[1] Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for bioanalysis due to its high sensitivity and specificity. However, the integrity of LC-MS data can be compromised by several factors, including variability in sample preparation, matrix effects (ion suppression or enhancement), and instrument drift.[1] To mitigate these variabilities, the use of an internal standard (IS) is crucial. Stable isotope-labeled (SIL) internal standards, especially deuterated standards, are widely regarded as the gold standard for achieving the highest quality quantitative data.[2][3]

A deuterated internal standard is a version of the analyte of interest in which one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[2][4] This substitution results in a compound that is chemically identical to the analyte but has a different mass, allowing for its distinct detection by the mass spectrometer.[1] The co-elution of the analyte and its deuterated internal standard during chromatography ensures that both experience identical conditions throughout the analytical process, from extraction to detection, thereby normalizing for variations and leading to more accurate and precise quantification.[1]

Principle: Isotope Dilution Mass Spectrometry (IDMS)

The efficacy of deuterated standards is rooted in the principle of isotope dilution mass spectrometry (IDMS). By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it acts as a perfect mimic for the analyte.[2] Any loss of analyte during sample extraction, cleanup, or injection, as well as fluctuations in ionization efficiency within the mass spectrometer, will be mirrored by the deuterated standard.[2] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise measurement of the analyte's concentration.[2]

Advantages of Using Deuterated Internal Standards

The use of deuterated internal standards offers several key advantages over other types of internal standards, such as structural analogs:

• Correction for Matrix Effects: Biological matrices are complex and can significantly impact the ionization efficiency of the analyte in the mass spectrometer's ion source.[1] Since a deuterated standard has nearly identical physicochemical properties to the analyte, it experiences the same degree of ion suppression or enhancement, enabling accurate correction.[1][5]

• Compensation for Sample Preparation Variability: Losses that may occur during sample extraction and processing are accounted for, as both the analyte and the deuterated internal standard are affected similarly.

• Improved Accuracy and Precision: By correcting for multiple sources of error, deuterated standards significantly enhance the accuracy and precision of quantitative data, which is critical for making informed decisions in drug development.[1]

• Enhanced Assay Robustness: The minimization of variability leads to more robust and reliable bioanalytical methods, resulting in higher sample throughput and fewer failed analytical runs.[1]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized and often recommended by regulatory agencies like the FDA and EMA in bioanalytical method validation guidelines.[5][6]

Experimental Protocol: Quantitative Analysis using a Deuterated Internal Standard

This protocol outlines a general workflow for the quantitative analysis of a small molecule drug in a biological matrix (e.g., plasma) using a deuterated internal standard and LC-MS/MS.

Materials and Reagents

• Analyte of interest

• Deuterated internal standard (isotopic purity ≥98%)[2]

• Control biological matrix (e.g., drug-free human plasma)

• Organic solvents (e.g., methanol, acetonitrile, HPLC grade)

• Reagents for sample preparation (e.g., protein precipitation agents like trichloroacetic acid or zinc sulfate)[7]

• Reagents for mobile phase preparation (e.g., formic acid, ammonium acetate)

• HPLC or UHPLC column (e.g., reversed-phase C18)

• Standard laboratory equipment (pipettes, centrifuges, vials, etc.)

Preparation of Stock and Working Solutions

• Analyte and Deuterated Standard Stock Solutions (e.g., 1 mg/mL): Accurately weigh approximately 1 mg of the analyte and the deuterated internal standard into separate volumetric flasks. Dissolve in a suitable organic solvent (e.g., methanol) to the final volume.[2]

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by performing serial dilutions of the analyte stock solution with the appropriate solvent. These solutions will be used to construct the calibration curve.[2]

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration that will produce a robust signal in the mass spectrometer when added to the samples. This concentration should be kept consistent across all samples, calibrators, and quality controls.[2]

Sample Preparation (Protein Precipitation Method)

• Sample Aliquoting: Aliquot a specific volume (e.g., 100 µL) of the biological matrix (calibrators, quality controls, and unknown samples) into microcentrifuge tubes.

• Internal Standard Spiking: Add a precise volume of the internal standard spiking solution to each tube. It is crucial to add the internal standard at the earliest step to account for variability in subsequent steps.[8]

• Protein Precipitation: Add a precipitating agent (e.g., 300 µL of acetonitrile or a mixture of zinc sulfate and an organic solvent) to each tube.[7]

• Vortexing: Vortex the samples thoroughly to ensure complete mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins.[3]

• Supernatant Transfer: Carefully transfer the clear supernatant, which contains the analyte and internal standard, to a new set of vials for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

• Chromatographic Separation: Inject the extracted samples into an LC system. A reversed-phase C18 column is commonly used to separate the analyte and internal standard from other matrix components.[3] A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is typically employed.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI) source.[3] The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the precursor and product ions of both the analyte and its deuterated internal standard.[3]

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peak areas of the analyte and the deuterated internal standard.[3]

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for all samples, calibrators, and quality controls.[3]

• Calibration Curve Construction: Generate a calibration curve by plotting the peak area ratio against the known concentrations of the calibrators. A linear regression analysis is typically applied.[3]

• Concentration Determination: Determine the concentrations of the analyte in the unknown samples and quality controls by interpolating their peak area ratios from the calibration curve.[3]

Data Presentation

Quantitative data from the analysis should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Calibration Curve Data

Calibrator Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1.0	5,234	105,678	0.0495
5.0	26,170	106,123	0.2466
10.0	51,987	105,890	0.4909
50.0	258,934	106,543	2.4303
100.0	521,456	105,998	4.9195
500.0	2,605,789	106,211	24.534
1000.0	5,198,765	105,789	49.143

Table 2: Quality Control Sample Analysis

QC Level	Nominal Concentration (ng/mL)	Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	3.0	2.95	98.3	4.5
Mid QC	75.0	76.2	101.6	3.2
High QC	750.0	745.5	99.4	2.8

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for bioanalysis.

Correction for Analytical Variability

Caption: Correction mechanism for analytical variability.

Key Considerations for Implementation

While deuterated standards are powerful tools, their effective use requires careful consideration of several factors:

• Isotopic Purity and Enrichment: The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration, especially at low levels.[2] Isotopic enrichment should ideally be ≥98%.[2]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium exchange with the solvent (e.g., -OH, -NH, -SH groups).[2][9] Exchange can compromise the mass difference and the integrity of the analysis.

• Number of Deuterium Atoms: A sufficient number of deuterium atoms (typically at least three) should be incorporated to ensure a clear mass difference from the natural isotopic abundance of the analyte and to minimize cross-contribution.[4][10]

• Co-elution: For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte.[2] While their chromatographic behavior is nearly identical, highly deuterated compounds can sometimes exhibit a slight retention time shift, which should be monitored.[11][12]

Conclusion

The use of deuterated internal standards in LC-MS represents a cornerstone of high-quality quantitative analysis in drug development and other scientific disciplines.[2] By effectively compensating for a wide range of analytical variabilities, they enable researchers to generate data of the highest accuracy, precision, and reliability.[1] While their implementation requires careful planning and validation, the benefits in terms of data integrity and confidence in analytical results are unparalleled.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. texilajournal.com [texilajournal.com]
• 8. youtube.com [youtube.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of Dimethyl Adipate in Human Plasma by Isotope Dilution Mass Spectrometry using Dimethyl Pimelate-d4

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and highly sensitive method for the quantitative analysis of Dimethyl Adipate (DMA) in human plasma using Isotope Dilution Mass Spectrometry (IDMS). The method employs Dimethyl pimelate-d4 as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation. This protocol is intended for researchers, scientists, and drug development professionals requiring precise quantification of DMA, a potential biomarker or a metabolite in various biological studies.

Introduction

Dimethyl Adipate (DMA) is a chemical compound with applications in various industrial processes, and its presence in biological matrices can be of interest in toxicological and environmental exposure studies. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique for accurate quantification.[1] By introducing a known quantity of a stable isotope-labeled internal standard, in this case, Dimethyl pimelate-d4, which is chemically similar to the analyte, it is possible to achieve high precision and accuracy by correcting for analyte loss during sample preparation and instrumental analysis.[2] This application note provides a detailed protocol for the extraction and quantification of DMA in human plasma using UPLC-MS/MS.

Experimental

Materials and Reagents

• Dimethyl Adipate (DMA), analytical standard grade

• Dimethyl pimelate-d4 (Internal Standard, IS), >98% isotopic purity

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Human plasma (K2-EDTA)

• Deionized water, 18 MΩ·cm

Standard Solutions Preparation

1. DMA Stock Solution (1 mg/mL): Accurately weigh 10 mg of DMA and dissolve in 10 mL of methanol.

2. DMA Working Standard Solutions (0.1, 0.5, 1, 5, 10, 50, 100 µg/mL): Perform serial dilutions of the DMA stock solution with methanol.

3. Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Dimethyl pimelate-d4 and dissolve in 1 mL of methanol.

4. IS Working Solution (1 µg/mL): Dilute the IS stock solution with methanol.

Sample Preparation

• Thaw human plasma samples at room temperature.

• To 100 µL of plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the IS working solution (1 µg/mL).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 ACN:Water with 0.1% FA).

• Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B in 3 min, hold at 95% B for 1 min, return to 5% B in 0.1 min, and re-equilibrate for 0.9 min
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	See Table 2

Table 2: MRM Transitions for DMA and Dimethyl pimelate-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Dimethyl Adipate (DMA)	175.1	115.1	20	10
Dimethyl pimelate-d4 (IS)	193.2	132.1	22	12

Results and Discussion

Calibration Curve

A calibration curve was constructed by plotting the peak area ratio of DMA to the IS against the concentration of the DMA working standards. The method demonstrated excellent linearity over the concentration range of 1 to 1000 ng/mL.

Table 3: Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (DMA/IS)
1	0.012
5	0.061
10	0.125
50	0.630
100	1.25
500	6.28
1000	12.6
r²	0.9995

Method Validation

The method was validated for linearity, precision, accuracy, and recovery.

Table 4: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	≤ 5.8%
Inter-day Precision (%RSD)	≤ 7.2%
Accuracy (% Recovery)	95.3% - 104.2%
Matrix Effect	Minimal, compensated by IS

Visualizations

Caption: Experimental workflow for the quantification of Dimethyl Adipate.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The Isotope Dilution Mass Spectrometry method using Dimethyl pimelate-d4 as an internal standard provides a reliable, sensitive, and accurate approach for the quantification of Dimethyl Adipate in human plasma. The detailed protocol and validation data presented herein demonstrate the suitability of this method for applications in clinical research and drug development where precise measurement of small molecule analytes is critical.

References

• 1. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Plasticizers in Pharmaceutical and Consumer Products Using Dimethyl Pimelate-d4 by GC-MS

Abstract

Plasticizers are common additives in polymers to enhance flexibility and durability. However, their potential for migration into consumer and pharmaceutical products raises safety concerns, necessitating robust analytical methods for their quantification. This application note details a comprehensive protocol for the analysis of common plasticizers, such as phthalates, adipates, and sebacates, using Gas Chromatography-Mass Spectrometry (GC-MS) with Dimethyl pimelate-d4 as an internal standard. The use of a deuterated internal standard provides high accuracy and precision by correcting for variations in sample preparation and instrument response. This method is suitable for researchers, scientists, and drug development professionals involved in quality control and safety assessment of a wide range of products.

Introduction

Plasticizers are a diverse group of compounds added to polymeric materials to increase their workability, flexibility, and longevity. Phthalate esters have historically been the most common plasticizers.[1] However, due to concerns over their potential endocrine-disrupting effects, alternative plasticizers are increasingly being used.[2] The migration of these plasticizers from packaging materials or medical devices into the final product is a significant concern.[3] Therefore, sensitive and accurate analytical methods are required for their determination.

Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for the analysis of semi-volatile organic compounds like plasticizers due to its high sensitivity and specificity.[4][5] The use of a stable isotope-labeled internal standard is crucial for accurate quantification, as it compensates for analyte losses during sample preparation and for variations in GC injection and ionization.[6] Dimethyl pimelate-d4, a deuterated ester of a C7 dicarboxylic acid, is a suitable internal standard for the analysis of a range of plasticizers due to its structural similarity to some plasticizer classes and its distinct mass-to-charge ratio from common analytes.

This application note provides a detailed protocol for the extraction and quantification of various plasticizers from a sample matrix, employing Dimethyl pimelate-d4 as the internal standard.

Experimental Protocol

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetone (Pesticide or HPLC grade)[1]

• Standards: Certified reference standards of target plasticizers (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Di(2-ethylhexyl) phthalate (DEHP), Di(2-ethylhexyl) adipate (DEHA), etc.)

• Internal Standard: Dimethyl pimelate-d4 (DMPim-d4)

• Glassware: Scrupulously clean glassware is essential to avoid contamination.[1] All glassware should be rinsed with acetone and hexane prior to use.[1] Avoid all contact with plastic materials during sample and standard preparation.[1][4]

Standard and Sample Preparation

Internal Standard Stock Solution (IS Stock): Prepare a 1000 µg/mL stock solution of Dimethyl pimelate-d4 in acetone.

Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the target plasticizer standards into a suitable solvent (e.g., acetone). Add a constant concentration of the Dimethyl pimelate-d4 internal standard to each calibration level. A typical concentration for the internal standard in the final solution is 1 µg/mL.

Sample Preparation (Liquid-Liquid Extraction):

• Accurately weigh 1 gram of the homogenized sample into a glass centrifuge tube.

• Spike the sample with a known amount of the Dimethyl pimelate-d4 internal standard solution.

• Add 5 mL of dichloromethane.[1]

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean glass vial using a glass Pasteur pipette.

• The extract is now ready for GC-MS analysis.

This extraction protocol can be adapted for various sample matrices. For solid samples, a dissolution step in a suitable solvent like tetrahydrofuran (THF) followed by precipitation of the polymer with a non-solvent may be necessary before extraction.[7][8]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent[9]

• Mass Spectrometer: Agilent 5977B MS or equivalent[9]

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[8]

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min

  • Ramp 1: 20 °C/min to 200 °C

  • Ramp 2: 10 °C/min to 300 °C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters: The quantification and qualifier ions for each analyte and the internal standard should be carefully selected based on their mass spectra to ensure specificity and avoid interferences. For Dimethyl pimelate-d4, the molecular ion and characteristic fragment ions would be monitored.

Workflow Diagram

Caption: Workflow for plasticizer analysis using an internal standard.

Principle of Internal Standard Quantification

The quantification of plasticizers is based on the principle of the internal standard method. A known amount of the internal standard (Dimethyl pimelate-d4) is added to every sample and calibration standard. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte in the calibration standards to generate a calibration curve. The concentration of the analyte in the samples is then determined from this calibration curve.

Caption: Principle of internal standard quantification.

Quantitative Data

The following table summarizes representative performance data for the analysis of common plasticizers using a deuterated internal standard method. The data presented is analogous to what would be expected when using Dimethyl pimelate-d4.

Plasticizer	Abbreviation	Linearity (R²)	Recovery (%)	LOD (µg/L)	LOQ (µg/L)
Dimethyl phthalate	DMP	>0.995	85-110	0.01	0.04
Diethyl phthalate	DEP	>0.995	90-115	0.01	0.04
Dibutyl phthalate	DBP	>0.998	95-105	0.02	0.07
Di(2-ethylhexyl) phthalate	DEHP	>0.996	80-120	0.06	0.19
Di(2-ethylhexyl) adipate	DEHA	>0.995	88-112	0.05	0.15
Benzyl butyl phthalate	BBP	>0.997	92-108	0.03	0.10

Data is representative and based on similar validated methods.[10][11][12][13] Actual performance may vary based on instrumentation and matrix.

Conclusion

The described GC-MS method using Dimethyl pimelate-d4 as an internal standard provides a robust and reliable approach for the quantitative analysis of a wide range of plasticizers in various matrices. The use of a deuterated internal standard ensures high accuracy and precision, making this method highly suitable for quality control in the pharmaceutical and consumer product industries. The detailed protocol and workflow diagrams serve as a valuable resource for researchers and analysts in the field. Careful attention to clean glassware and the avoidance of plastic materials during sample preparation are critical for obtaining accurate results.[1]

References

• 1. irbnet.de [irbnet.de]
• 2. Analysis of Phthalates and Alternative Plasticizers in Gloves by Gas Chromatography–Mass Spectrometry and Liquid Chromatography–UV Detection: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DIMETHYL PIMELATE synthesis - chemicalbook [chemicalbook.com]
• 6. texilajournal.com [texilajournal.com]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Multiresidual LC-MS analysis of plasticizers used in PVC gaskets of lids and assessment of their migration into food sauces. | Semantic Scholar [semanticscholar.org]
• 13. Simultaneous determination of phthalate plasticizers in PVC packaging materials using homogeneous-ultrasonic extraction… [ouci.dntb.gov.ua]

Technical Notes & Optimization

Technical Support Center: Chromatographic Shift of Dimethyl Pimelate-d4

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals who are utilizing Dimethyl pimelate-d4 as an internal standard in their analytical workflows. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address potential issues related to the chromatographic behavior of this isotopically labeled compound compared to its native form.

Frequently Asked Questions (FAQs)

Q1: We are observing a slight difference in retention time between Dimethyl pimelate-d4 and the native Dimethyl pimelate in our chromatographic analysis. Is this expected?

A1: Yes, it is quite common to observe a small retention time shift between a deuterated internal standard and its native analog. This phenomenon is known as the Chromatographic Deuterium Isotope Effect (CDE) or simply a chromatographic isotope effect. In many cases, the deuterated compound will elute slightly earlier than the non-deuterated compound.

Q2: What causes the chromatographic shift between Dimethyl pimelate-d4 and the native compound?

A2: The chromatographic shift is due to subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to differences in van der Waals interactions and polarizability. These molecular-level differences can affect the interaction of the analyte with the stationary phase of the chromatography column, resulting in a difference in retention time.

Q3: How significant can the retention time shift be?

A3: The magnitude of the retention time shift is typically small, often in the range of a few seconds to a fraction of a minute. For example, a study on fatty acid methyl esters (FAMEs) reported a retention time shift of approximately 0.03 minutes for a deuterated FAME compared to its native form. The exact shift you observe will depend on your specific chromatographic conditions, including the column, mobile phase/carrier gas, and temperature gradient.

Q4: Can this retention time shift affect our quantitative results?

A4: While a small, consistent shift is generally manageable, a significant or variable shift can potentially impact the accuracy and precision of your quantification. This is particularly true if the peaks of the analyte and the internal standard are not adequately integrated or if they are affected differently by matrix effects due to their separation in time. It is crucial to ensure that your integration parameters are set correctly to accurately measure the peak areas of both the native compound and the deuterated internal standard.

Q5: We are using a GC-MS system. Does the isotope effect differ between GC and LC?

A5: The chromatographic isotope effect is observed in both Gas Chromatography (GC) and Liquid Chromatography (LC). In GC, the earlier elution of the deuterated compound is often attributed to its slightly lower boiling point and weaker interactions with the stationary phase. In reversed-phase LC, the deuterated compound may also elute earlier due to a slight decrease in hydrophobicity.

Troubleshooting Guide

If you are encountering issues with the chromatographic shift of Dimethyl pimelate-d4, the following guide provides steps to diagnose and resolve the problem.

Diagram: Troubleshooting Chromatographic Shift

Caption: A flowchart for troubleshooting inconsistent or large retention time shifts.

Quantitative Data Summary

Compound Class	Deuterated Analog	Typical Retention Time Shift (minutes)	Chromatographic Method	Reference
Fatty Acid Methyl Esters	d3-FAMEs	~0.03 earlier elution	GC-MS/MS	[1]
Amino Acids	d3-Amino Acid Methyl Esters	Variable, earlier elution	GC-NICI-MS	[2]

Note: The observed retention time shift for Dimethyl pimelate-d4 may vary depending on the specific analytical conditions.

Experimental Protocols

The following are generalized experimental protocols for the analysis of dicarboxylic acid methyl esters, which can be adapted for Dimethyl pimelate and its deuterated internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the analysis of volatile and semi-volatile compounds like Dimethyl pimelate.

1. Sample Preparation (Derivatization):

• If starting from the dicarboxylic acid (pimelic acid), derivatization to the methyl ester is required. A common method is esterification using BF3/methanol or by heating with acetyl chloride in methanol.

• If using Dimethyl pimelate and its d4-standard directly, dissolve a known amount in a suitable solvent (e.g., hexane, ethyl acetate).

2. Internal Standard Spiking:

• Add a known concentration of Dimethyl pimelate-d4 to all calibration standards and unknown samples.

3. GC-MS Conditions:

• GC Column: A mid-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is a good starting point. For better separation of isomers, a more polar column like a cyanopropyl phase could be considered.[3]

• Injector: Split/splitless injector, typically at 250-280°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/min to a final temperature of 250-280°C.

  • Final hold: 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both Dimethyl pimelate and Dimethyl pimelate-d4.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method is suitable for the analysis of less volatile compounds or for samples in complex matrices.

1. Sample Preparation:

• Dilute the sample containing Dimethyl pimelate and Dimethyl pimelate-d4 in a solvent compatible with the mobile phase.

• Protein precipitation (e.g., with acetonitrile) or solid-phase extraction (SPE) may be necessary for biological samples.

2. Internal Standard Spiking:

• Add a known concentration of Dimethyl pimelate-d4 to all calibration standards and unknown samples prior to any sample preparation steps.

3. LC-MS/MS Conditions:

• LC Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a small amount of an additive like formic acid (0.1%) to improve ionization.

• Flow Rate: Typical analytical flow rates are in the range of 0.2-0.6 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode for esters.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Dimethyl pimelate and Dimethyl pimelate-d4 should be optimized.

By understanding the nature of the chromatographic isotope effect and implementing robust analytical methods, researchers can confidently use Dimethyl pimelate-d4 as an internal standard for accurate and reliable quantification.

References

• 1. Current Projects [uni-due.de]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects with Dimethyl pimelate-d4 Internal Standard

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Dimethyl pimelate-d4 as an internal standard in LC-MS/MS analyses. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges related to matrix effects that can be encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Dimethyl pimelate-d4 as an internal standard?

A1: Dimethyl pimelate-d4 is a stable isotope-labeled (SIL) internal standard. In quantitative LC-MS/MS analysis, it is added at a known concentration to all samples, calibrators, and quality controls. Since it is chemically almost identical to the corresponding non-labeled analyte (e.g., dimethyl pimelate or other similar dicarboxylic acid esters), it is expected to co-elute chromatographically and experience similar effects from the sample matrix during sample preparation and ionization.[1] By calculating the ratio of the analyte signal to the internal standard signal, variations due to matrix effects, such as ion suppression or enhancement, can be normalized, leading to more accurate and precise quantification.[2]

Q2: Can Dimethyl pimelate-d4 completely eliminate matrix effects?

A2: While highly effective, a deuterated internal standard like Dimethyl pimelate-d4 may not completely eliminate all matrix-related issues. In some cases, "differential matrix effects" can occur, where the analyte and the deuterated standard are affected differently by co-eluting matrix components.[3] This can be due to slight differences in chromatographic retention times between the analyte and the deuterated standard, a phenomenon known as the "isotope effect."[1] Therefore, thorough method validation is crucial to assess the extent of matrix effects.

Q3: What are the typical analytes for which Dimethyl pimelate-d4 is a suitable internal standard?

A3: Dimethyl pimelate-d4 is an ideal internal standard for the quantification of pimelic acid (after derivatization to its dimethyl ester) and other medium-chain dicarboxylic acids that are also analyzed as their dimethyl esters. Its utility can extend to the analysis of other structurally related fatty acid esters where its chromatographic behavior is similar to the analytes of interest.

Q4: What are the common signs that I am experiencing matrix effects with my Dimethyl pimelate-d4 internal standard?

A4: Common indicators of matrix effects include:

• Poor precision and accuracy in quality control (QC) samples.

• High variability in the analyte/internal standard peak area ratios for replicate injections.

• Inconsistent results between different lots of biological matrix.

• Non-linear calibration curves, especially at the lower or upper ends.

• Significant ion suppression or enhancement when comparing the response in matrix versus a neat solution.[4]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered when using Dimethyl pimelate-d4 as an internal standard.

Issue 1: High Variability and Poor Precision in QC Samples

Symptoms:

• The coefficient of variation (%CV) for the quality control samples exceeds the acceptance criteria (typically >15%).

• Inconsistent analyte-to-internal standard area ratios are observed across the analytical run.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	The analyte and Dimethyl pimelate-d4 are not experiencing the same degree of ion suppression or enhancement. This could be due to slight chromatographic separation.
1. Verify Co-elution: Carefully overlay the chromatograms of the analyte and Dimethyl pimelate-d4. Ideally, they should be perfectly aligned.
2. Optimize Chromatography: If separation is observed, adjust the chromatographic gradient (e.g., make it shallower) or modify the mobile phase composition to improve co-elution.
3. Enhance Sample Preparation: Improve the sample cleanup procedure to remove more interfering matrix components. Consider switching from protein precipitation to more selective techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[5]
Inconsistent Sample Preparation	Variability in extraction recovery between samples.
1. Review Extraction Protocol: Ensure the sample preparation protocol is being followed consistently. Pay close attention to volumes, mixing times, and temperature.
2. Automate Where Possible: Use automated liquid handlers to minimize human error in pipetting and reagent addition.
Instrumental Instability	Fluctuations in the LC or MS performance.
1. Check System Suitability: Inject a system suitability test (SST) sample at the beginning and throughout the run to monitor retention time, peak shape, and signal intensity.
2. Clean the Ion Source: A dirty ion source is a common cause of signal instability. Follow the manufacturer's instructions for cleaning.

Issue 2: Inaccurate Quantification (Bias in QC Samples)

Symptoms:

• The mean concentration of the QC samples consistently falls outside the acceptance range (e.g., ±15% of the nominal value).

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Isotopic Contribution from Internal Standard	The Dimethyl pimelate-d4 standard may contain a small amount of the non-deuterated form, which contributes to the analyte signal, causing a positive bias, especially at low concentrations.[6]
1. Check Certificate of Analysis: Review the isotopic purity of the Dimethyl pimelate-d4 standard provided by the manufacturer.
2. Analyze IS Alone: Inject a high concentration solution of the Dimethyl pimelate-d4 internal standard and monitor the MRM transition of the analyte. The absence of a peak confirms no significant contribution.
Analyte Degradation or Instability	The analyte may be degrading during sample storage or processing, while the internal standard remains stable.
1. Perform Stability Experiments: Evaluate the stability of the analyte in the biological matrix under different storage conditions (freeze-thaw, benchtop, long-term).
2. Adjust Sample Handling: If instability is observed, modify the sample handling procedure (e.g., keep samples on ice, add stabilizers).
Calibration Curve Issues	The calibration model may not be appropriate for the concentration range.
1. Evaluate Different Weighting Models: Try different regression weighting factors (e.g., 1/x, 1/x²) to improve the fit of the calibration curve.
2. Prepare Fresh Calibrators: Ensure that the calibration standards are freshly prepared and accurate.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spike Analysis

This protocol is designed to quantitatively assess the extent of ion suppression or enhancement.

1. Sample Preparation:

• Prepare three sets of samples:
• Set A (Neat Solution): Analyte and Dimethyl pimelate-d4 spiked into the final reconstitution solvent.
• Set B (Post-Spiked Matrix): Blank biological matrix is extracted first, and then the analyte and Dimethyl pimelate-d4 are spiked into the final extract.
• Set C (Pre-Spiked Matrix): Analyte and Dimethyl pimelate-d4 are spiked into the biological matrix before the extraction process (this is your regular QC sample).
• Prepare these samples at low and high concentrations.

2. LC-MS/MS Analysis:

• Analyze the samples using your validated LC-MS/MS method.

3. Data Analysis:

• Matrix Factor (MF): Calculate the matrix factor by comparing the peak area of the analyte in Set B to that in Set A.
• MF = (Peak Area in Set B) / (Peak Area in Set A)
• An MF < 1 indicates ion suppression.
• An MF > 1 indicates ion enhancement.
• Internal Standard Normalized Matrix Factor (IS-Normalized MF):
• IS-Normalized MF = (Analyte Peak Area Ratio in Set B) / (Analyte Peak Area Ratio in Set A)
• Recovery: Compare the analyte peak area in Set C to that in Set B.
• Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Illustrative Quantitative Data:

Sample Set	Analyte Peak Area (Low QC)	IS Peak Area (Low QC)	Analyte/IS Ratio (Low QC)	Analyte Peak Area (High QC)	IS Peak Area (High QC)	Analyte/IS Ratio (High QC)
Set A (Neat)	150,000	300,000	0.50	1,500,000	310,000	4.84
Set B (Post-Spike)	120,000	240,000	0.50	1,250,000	255,000	4.90
Set C (Pre-Spike)	108,000	238,000	0.45	1,130,000	252,000	4.48

Calculations based on Low QC data:

• Matrix Factor (MF): 120,000 / 150,000 = 0.80 (Indicating 20% ion suppression)

• IS-Normalized MF: 0.50 / 0.50 = 1.00 (Indicating the IS effectively compensates for the matrix effect)

• Recovery: (108,000 / 120,000) * 100 = 90%

Protocol 2: Generic LC-MS/MS Method for Dicarboxylic Acid Esters

This protocol provides a starting point for the analysis of dicarboxylic acid dimethyl esters using Dimethyl pimelate-d4 as an internal standard. Optimization will be required for specific analytes and matrices.

1. Sample Preparation (Plasma):

• To 100 µL of plasma, add 10 µL of Dimethyl pimelate-d4 working solution.
• Add 400 µL of cold acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 14,000 rpm for 10 minutes.
• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.
• If derivatization is required for the analyte: Perform derivatization at this step (e.g., with methanolic HCl for dicarboxylic acids).
• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient:
• 0-0.5 min: 30% B
• 0.5-3.0 min: 30% to 95% B
• 3.0-4.0 min: 95% B
• 4.0-4.1 min: 95% to 30% B
• 4.1-5.0 min: 30% B
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.

3. MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.
• MRM Transitions (Illustrative):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl adipate (Analyte)	175.1	115.1	15
Dimethyl pimelate-d4 (IS)	193.1	133.1	18

Visualizations

Caption: A typical bioanalytical workflow using an internal standard.

Caption: A logical troubleshooting flowchart for matrix effect issues.

References

• 1. scispace.com [scispace.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Dimethyl Pimelate-d4 Recovery in Sample Preparation

Welcome to the technical support center for improving the recovery of Dimethyl pimelate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for challenges encountered during sample preparation.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low and inconsistent recovery of Dimethyl pimelate-d4. What are the potential causes?

Low and variable recovery of deuterated internal standards like Dimethyl pimelate-d4 is a common issue in bioanalysis. The primary causes can be categorized into three main areas:

• Sample Preparation Inefficiency: This includes incomplete extraction of the analyte from the sample matrix, losses during solvent evaporation and reconstitution steps, or analyte adsorption to labware. The choice of extraction technique, solvent, and pH are critical factors.

• Matrix Effects: Components in the biological matrix (e.g., proteins, lipids, salts) can interfere with the ionization of Dimethyl pimelate-d4 in the mass spectrometer's ion source, leading to signal suppression or enhancement.[1][2][3] This can result in inaccurate quantification.

• Analyte Instability: This can involve the chemical or enzymatic degradation of Dimethyl pimelate-d4 during sample collection, storage, or processing. Another key factor is isotopic instability, where deuterium atoms on the internal standard are replaced by protons from the surrounding environment, a phenomenon known as back-exchange.[4][5][6]

Below is a troubleshooting workflow to help identify the source of low recovery:

Caption: Troubleshooting workflow for low Dimethyl pimelate-d4 recovery.

Q2: How can I minimize matrix effects for Dimethyl pimelate-d4?

Matrix effects can significantly impact the accuracy of your results by either suppressing or enhancing the analyte signal.[1][2][3] Here are some strategies to mitigate these effects:

• Optimize Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering components from your sample. This can be achieved through more efficient sample preparation techniques like Solid-Phase Extraction (SPE) or by optimizing your Liquid-Liquid Extraction (LLE) protocol.

• Chromatographic Separation: Adjust your chromatographic conditions to separate Dimethyl pimelate-d4 from co-eluting matrix components. This can involve changing the mobile phase composition, gradient profile, or using a different type of column.

• Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization. However, this approach is only feasible if the analyte concentration is high enough to remain within the detection limits of the instrument.

• Use of a Stable Isotope-Labeled Internal Standard: A well-chosen deuterated internal standard like Dimethyl pimelate-d4 should co-elute with the analyte and experience similar matrix effects, allowing for accurate correction during data analysis.[1][7]

Q3: Could isotopic back-exchange be affecting my Dimethyl pimelate-d4 recovery? How can I prevent it?

Isotopic back-exchange, the replacement of deuterium atoms with protons, can lead to a decrease in the internal standard signal and an overestimation of the analyte concentration.[4][5][6] The stability of the deuterium label is influenced by factors such as pH, temperature, and the position of the label on the molecule.

• pH Control: Storing or processing samples under strongly acidic or basic conditions can catalyze deuterium exchange.[8] It is advisable to maintain the sample and extraction solvents at a neutral or near-neutral pH whenever possible.

• Temperature: Elevated temperatures during sample preparation can accelerate the rate of back-exchange.[8] It is recommended to perform extraction steps at room temperature or on ice if the analyte is thermally labile.

• Solvent Choice: The composition of the solvent can also influence deuterium stability. It is important to evaluate the stability of Dimethyl pimelate-d4 in the chosen solvents during method development.

Experimental Protocols

Liquid-Liquid Extraction (LLE) Protocol for Dimethyl pimelate-d4

LLE is a common technique for extracting analytes from aqueous samples based on their differential solubility in immiscible liquids. For dicarboxylic acid esters like Dimethyl pimelate, the choice of an appropriate organic solvent is crucial.[9]

Objective: To extract Dimethyl pimelate-d4 from an aqueous matrix (e.g., plasma, urine) into an organic solvent.

Materials:

• Sample (e.g., 100 µL of plasma or urine)

• Dimethyl pimelate-d4 internal standard solution

• Organic extraction solvent (e.g., Methyl tert-butyl ether (MTBE), Ethyl acetate)

• Acidifying agent (e.g., 1% Formic acid in water)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Preparation: To a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

• Internal Standard Spiking: Add a known amount of Dimethyl pimelate-d4 internal standard solution to the sample.

• Acidification: Add 50 µL of 1% formic acid to the sample to protonate any carboxyl groups, which can improve extraction efficiency into an organic solvent.

• Addition of Extraction Solvent: Add 500 µL of the chosen organic solvent (e.g., MTBE).

• Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

References

• 1. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing Elution Conditions To Improve SPE Performance - Blogs - News [alwsci.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of plasma sample purification by manual liquid-liquid extraction, automated 96-well liquid-liquid extraction and automated 96-well solid-phase extraction for analysis by high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing isotopic exchange in Dimethyl pimelate-d4

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on addressing isotopic exchange in Dimethyl pimelate-d4. Below you will find frequently asked questions and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern when using Dimethyl pimelate-d4?

A1: Isotopic exchange, also known as hydrogen-deuterium (H-D) back-exchange, is an undesirable process where the deuterium atoms in a labeled compound like Dimethyl pimelate-d4 are replaced by hydrogen atoms (protons) from the surrounding environment.[1][2] This is a significant concern in quantitative analysis, particularly when using deuterated compounds as internal standards in mass spectrometry. The loss of deuterium alters the mass-to-charge ratio (m/z) of the standard, which can lead to inaccurate and unreliable quantification of the target analyte.[3][4]

Q2: Which deuterium atoms in Dimethyl pimelate-d4 are most susceptible to exchange?

A2: The deuterium atoms on the carbon atoms adjacent to the carbonyl groups (alpha-carbons) in Dimethyl pimelate-d4 are more susceptible to exchange.[3][5] This lability is due to a process called keto-enol tautomerism, which can be catalyzed by acidic or basic conditions.[5] Deuterium atoms on other parts of the aliphatic chain are generally more stable.[5]

Q3: What experimental conditions can promote isotopic exchange in Dimethyl pimelate-d4?

A3: Several factors can increase the rate of isotopic exchange:

• pH: The rate of exchange is highly dependent on pH.[4] It is generally slowest around pH 2.5-3 and increases significantly in strongly acidic (pH < 2) or basic (pH > 8) conditions.[4][5]

• Temperature: Higher temperatures accelerate the rate of exchange.[4][5] Therefore, it is crucial to maintain low temperatures during sample handling, storage, and analysis.[1]

• Solvent Composition: Protic solvents, such as water and methanol, can act as a source of protons and facilitate the exchange process.[4][5] The presence of these solvents is necessary for the exchange to occur.[4]

• Matrix Components: Certain components within a biological matrix may catalyze the exchange process.[4]

Q4: How can I detect if isotopic exchange is occurring with my Dimethyl pimelate-d4?

A4: You can detect isotopic exchange through the following observations during mass spectrometry analysis:

• A decrease in the signal intensity of the deuterated internal standard over time or with changes in sample preparation conditions.[4]

• The appearance of a peak at the m/z of the unlabeled dimethyl pimelate in a blank sample that was only spiked with the deuterated standard.[3][4]

• A significant decrease in the peak area response of the deuterated standard in samples analyzed after a period of incubation compared to those analyzed immediately.[5]

Q5: What are the best practices for storing and handling Dimethyl pimelate-d4 to minimize isotopic exchange?

A5: To minimize isotopic exchange, adhere to the following best practices:

• Storage: Store the compound in a tightly sealed container at low temperatures, such as 4°C or frozen, as recommended by the manufacturer.[6] If in solution, use an aprotic and anhydrous solvent like acetonitrile or DMSO for stock solutions.[6] Avoid repeated freeze-thaw cycles.[6]

• pH Control: Maintain the pH of your solutions, including sample diluents and mobile phases, within a range of 2.5 to 7 to minimize the rate of exchange.[5]

• Temperature Control: Keep samples, standards, and autosampler compartments cooled, ideally at 4°C or below.[5]

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., acetonitrile) to prepare working solutions.[5] If protic solvents are necessary, minimize their content and the sample's exposure time to them.

Q6: Are there alternative labeled compounds that are less prone to isotopic exchange?

A6: Yes, compounds labeled with stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) are generally not susceptible to isotopic exchange.[4] These can be a better choice for methods requiring high accuracy and precision, although they are often more expensive to synthesize.[2][4]

Troubleshooting Guides

Problem 1: A significant decrease in the m/z signal for Dimethyl pimelate-d4 and an increase in the signal for unlabeled dimethyl pimelate is observed.

• Possible Cause: Isotopic back-exchange is occurring due to inappropriate pH, high temperature, or the use of protic solvents.[4][5]

• Solution:

  • Verify pH: Check the pH of all solutions, including sample diluents and mobile phases. Adjust the pH to be within the optimal range of 2.5 to 3.[4][5]

  • Control Temperature: Ensure that all sample preparation steps are performed at low temperatures (e.g., on ice or at 4°C).[1] Use a cooled autosampler for LC-MS analysis.[5]

  • Evaluate Solvent: If possible, switch to aprotic solvents for sample dilution and reconstitution.[5] If aqueous or protic alcoholic solvents are required, minimize the time the sample spends in these solvents before analysis.

Problem 2: The calibration curve for the analyte is non-linear when using Dimethyl pimelate-d4 as an internal standard.

• Possible Cause 1: The presence of unlabeled dimethyl pimelate as an impurity in the deuterated standard.[3][5] This will have a more significant impact at lower concentrations of the analyte.

• Solution 1:

  • Assess Purity: Prepare a sample containing only the deuterated internal standard in the analytical matrix and analyze it. The response for the unlabeled analyte should be minimal, ideally less than 20% of the response at the Lower Limit of Quantification (LLOQ).[3] If it is higher, consider sourcing a higher purity standard.[7]

• Possible Cause 2: Isotopic exchange is occurring, leading to a variable and inaccurate internal standard response.

• Solution 2:

  • Investigate Stability: Perform a stability experiment by incubating the deuterated standard in the analytical matrix and mobile phase under the conditions of your assay for varying amounts of time.[5] Analyze the samples to determine if the internal standard signal is decreasing over time. If instability is observed, implement the corrective actions described in Problem 1.

Quantitative Data Summary

Table 1: Impact of Experimental Conditions on Isotopic Exchange

Parameter	Condition	Impact on Isotopic Exchange	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.[5]
Temperature	High	High	Store and analyze samples at low temperatures (e.g., 4°C).[5]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile) when possible.[5]
Label Position	Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.[5]

Table 2: Ideal Characteristics for a Deuterated Internal Standard

Characteristic	Recommendation	Rationale
Chemical Purity	>99%[7]	Ensures that no other compounds are present that could cause interfering peaks.[7]
Isotopic Enrichment	≥98%[7]	Minimizes the contribution of the unlabeled analyte in the internal standard solution.[7]
Number of Deuterium Atoms	2 to 10[7]	A sufficient number of deuterium atoms ensures the m/z is clearly resolved from the natural isotopic distribution of the analyte.[7]
Label Position	Stable, non-exchangeable positions[7]	Placing deuterium on chemically stable parts of the molecule prevents exchange with hydrogen atoms from the solvent or matrix.[7]

Experimental Protocols

Protocol 1: Evaluating the Stability of Dimethyl pimelate-d4

Objective: To determine the stability of the deuterium label on Dimethyl pimelate-d4 under the analytical method's conditions.

Methodology:

• Prepare Samples:

  • Set A (T=0): Spike a known concentration of Dimethyl pimelate-d4 into the analytical matrix (e.g., plasma, urine). Immediately process and analyze the sample according to your established analytical method.

  • Set B (T=X): Spike a known concentration of Dimethyl pimelate-d4 into the same analytical matrix. Incubate this sample under conditions that mimic your entire analytical run (e.g., at autosampler temperature for the duration of the run). After the incubation period (X hours), process and analyze the sample.[5]

• Analysis: Analyze both sets of samples using your LC-MS/MS method.

• Data Evaluation:

  • Compare the peak area response of the deuterated standard between Set A and Set B. A significant decrease in the response in Set B may indicate degradation or exchange.[5]

  • Examine the mass spectra for any evidence of a decrease in the m/z, which would indicate the loss of deuterium.[5]

  • Calculate the ratio of the deuterated peak to any observed "back-exchanged" peak.[5]

Protocol 2: Sample Preparation to Minimize Isotopic Exchange

Objective: To provide a general workflow for sample preparation that minimizes the risk of H-D back-exchange.

Methodology:

• Pre-chill: Pre-chill all necessary buffers, solvents, tubes, and pipette tips to 0-4°C.[1]

• Sample Thawing: If samples are frozen, thaw them at a low temperature (e.g., in a refrigerator or on ice).

• Spiking: Add the Dimethyl pimelate-d4 internal standard to the samples.

• Extraction: Perform any necessary sample extraction steps (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) as quickly as possible and at a reduced temperature.

• Evaporation: If a solvent evaporation step is required, use a gentle stream of nitrogen and avoid excessive heat.

• Reconstitution: Reconstitute the dried extract in a mobile phase that is pre-chilled and has a pH between 2.5 and 7.[5]

• Analysis: Immediately place the samples in a cooled autosampler (e.g., 4°C) and proceed with the LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for isotopic exchange issues.

Caption: Key factors influencing isotopic exchange.

Caption: Experimental workflow for stability testing.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometry for Dimethyl Pimelate-d4

Welcome to the technical support center for the analysis of Dimethyl pimelate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method development, troubleshooting, and frequently asked questions (FAQs) related to the mass spectrometric analysis of this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl pimelate-d4 and what is its primary application in mass spectrometry?

A1: Dimethyl pimelate-d4 is a deuterated form of Dimethyl pimelate, where four hydrogen atoms have been replaced by deuterium atoms. Its primary application in mass spectrometry is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of the non-labeled analyte, Dimethyl pimelate, in complex matrices. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical chemical and physical properties ensure they behave similarly during sample preparation, chromatography, and ionization. This helps to correct for variations in the analytical process, such as matrix effects and extraction efficiency.[1]

Q2: What are the molecular formula and molecular weight of Dimethyl pimelate-d4?

A2: The molecular formula of Dimethyl pimelate-d4 is C₉H₁₂D₄O₄, and its molecular weight is approximately 192.25 g/mol .[2]

Q3: Which ionization technique is most suitable for the analysis of Dimethyl pimelate-d4?

A3: Electrospray ionization (ESI) in positive ion mode is a commonly used and effective technique for the analysis of esters like Dimethyl pimelate. This is because the ester functional groups can be readily protonated to form [M+H]⁺ ions or form adducts with cations like sodium [M+Na]⁺ or ammonium [M+NH₄]⁺. Atmospheric Pressure Chemical Ionization (APCI) can also be a viable alternative, particularly for less polar compounds or when analyzing samples in non-polar solvents.

Q4: Can I use a single deuterated internal standard for the simultaneous quantification of multiple analytes?

A4: While it is best practice to use a specific deuterated internal standard for each analyte, it is sometimes feasible to use one internal standard for multiple analytes if they have very similar chemical structures and chromatographic behavior. However, for the highest accuracy and to reliably correct for analyte-specific matrix effects and ionization suppression, using a dedicated deuterated standard for each analyte is strongly recommended.[3]

Q5: What are some common issues to be aware of when using deuterated internal standards?

A5: Common issues include:

• Isotopic Exchange (Back-Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or sample matrix, particularly if the deuterium labels are on labile sites (e.g., -OH, -NH groups). This can alter the mass of the internal standard and lead to inaccurate quantification.[4]

• Isotopic Impurity: The deuterated standard may contain a small amount of the non-labeled analyte, which can cause a positive bias in the results, especially at low concentrations.

• Chromatographic Shift: Although chemically similar, the deuterium substitution can sometimes cause a slight shift in retention time compared to the non-labeled analyte. If this separation is significant, it can lead to differential matrix effects.

• Isotopic Interference (Crosstalk): The isotopic pattern of the analyte can overlap with the signal of the internal standard, or vice-versa, leading to inaccurate measurements. This is more common when there is a small mass difference between the analyte and the standard.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the analysis of Dimethyl pimelate-d4.

Issue 1: Poor or No Signal for Dimethyl pimelate-d4

Possible Causes:

• Incorrect Mass Spectrometer Settings: The instrument may not be set to monitor the correct precursor and product ions for Dimethyl pimelate-d4.

• Inefficient Ionization: The choice of ionization source, polarity, or source parameters (e.g., temperature, gas flows) may not be optimal.

• Sample Degradation: The analyte may have degraded during sample preparation or storage.

• Improper Sample Preparation: The extraction procedure may not be efficient for Dimethyl pimelate-d4, or the final sample solvent may be incompatible with the mobile phase.

Troubleshooting Steps:

Caption: Workflow for troubleshooting poor or no signal for Dimethyl pimelate-d4.

Issue 2: Inaccurate or Inconsistent Quantification

Possible Causes:

• Isotopic Exchange: The deuterium labels on Dimethyl pimelate-d4 may be exchanging with protons from the matrix or solvent.

• Differential Matrix Effects: The analyte and internal standard may not be co-eluting perfectly, causing them to be affected differently by ion suppression or enhancement from the sample matrix.

• Isotopic Impurity in the Standard: The Dimethyl pimelate-d4 standard may contain a significant amount of the non-deuterated Dimethyl pimelate.

• Non-linearity of Calibration Curve: At high concentrations, the analyte and internal standard can compete for ionization, leading to a non-linear response.

Troubleshooting Steps:

Caption: Workflow for troubleshooting inaccurate quantification with Dimethyl pimelate-d4.

Mass Spectrometry Parameters

The optimal mass spectrometry parameters for Dimethyl pimelate-d4 should be determined empirically on the specific instrument being used. The following tables provide suggested starting points for method development.

LC-MS/MS Parameters (Hypothetical)

Since Dimethyl pimelate is a diester, it is likely to be analyzed in positive ion mode via ESI, forming a protonated molecule [M+H]⁺ or an ammonium adduct [M+NH₄]⁺. The fragmentation (MS/MS) would likely involve the loss of methanol (CH₃OH) or methoxy groups (OCH₃).

Table 1: Suggested LC-MS/MS Parameters for Dimethyl pimelate and Dimethyl pimelate-d4

Parameter	Dimethyl pimelate	Dimethyl pimelate-d4
Precursor Ion (Q1) m/z	189.1 ([M+H]⁺) / 206.1 ([M+NH₄]⁺)	193.1 ([M+H]⁺) / 210.1 ([M+NH₄]⁺)
Product Ion 1 (Q3) m/z	157.1 ([M+H-CH₃OH]⁺)	161.1 ([M+H-CH₃OH]⁺)
Product Ion 2 (Q3) m/z	129.1 ([M+H-2(CH₃OH)]⁺)	133.1 ([M+H-2(CH₃OH)]⁺)
Collision Energy (CE)	10-25 eV (Optimize for each transition)	10-25 eV (Optimize for each transition)
Declustering Potential (DP)	40-80 V (Instrument dependent)	40-80 V (Instrument dependent)
Ionization Mode	ESI Positive	ESI Positive

Note: These are predicted values and should be confirmed by direct infusion of the analytical standards.

GC-MS Parameters (Hypothetical)

For GC-MS analysis, derivatization is not necessary for Dimethyl pimelate. Electron Ionization (EI) will cause fragmentation.

Table 2: Potential GC-MS Fragmentation Ions for Dimethyl pimelate

m/z	Putative Fragment Identity
188	[M]⁺ (Molecular Ion)
157	[M-OCH₃]⁺
129	[M-COOCH₃ - H₂]⁺
98	[C₅H₆O₂]⁺
74	McLafferty rearrangement ion [C₃H₆O₂]⁺
59	[COOCH₃]⁺

Note: The mass of the molecular ion and fragments containing the deuterated portion of the molecule will be shifted by +4 Da for Dimethyl pimelate-d4.

Experimental Protocols

Protocol 1: LC-MS/MS Sample Preparation and Analysis

This protocol provides a general procedure for the extraction and analysis of Dimethyl pimelate from a biological matrix (e.g., plasma) using Dimethyl pimelate-d4 as an internal standard.

• Sample Preparation:

  • To 100 µL of the sample (e.g., plasma), add 10 µL of Dimethyl pimelate-d4 internal standard working solution (concentration to be optimized).

  • Add 400 µL of a protein precipitation solvent (e.g., acetonitrile or methanol).

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at >10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube or a 96-well plate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low percentage of mobile phase B (e.g., 10%) to a high percentage (e.g., 95%) over several minutes, followed by a re-equilibration step. The gradient should be optimized to ensure good peak shape and co-elution of the analyte and internal standard.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

  • MS/MS Detection: Use Multiple Reaction Monitoring (MRM) mode with the optimized transitions for Dimethyl pimelate and Dimethyl pimelate-d4.

Protocol 2: GC-MS Sample Preparation and Analysis

This protocol outlines a general procedure for the analysis of Dimethyl pimelate using GC-MS.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of an aqueous sample, add a suitable extraction solvent (e.g., 1 mL of hexane or ethyl acetate).

  • Vortex vigorously for 2 minutes.

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless or split, depending on the sample concentration.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp to 280°C at 10-20°C/min.

    • Hold at 280°C for 5 minutes.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Scan mode to identify characteristic ions, or Selected Ion Monitoring (SIM) for targeted quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Dimethyl pimelate-d4 (Pimelic Acid Dimethyl Ester-d4) | Isotope-Labeled Compounds | 120811-82-7 | Invivochem [invivochem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Preventing Ion Suppression with Dimethyl Pimelate-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals effectively use Dimethyl pimelate-d4 as a stable isotope-labeled internal standard (SIL-IS) to mitigate ion suppression in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my results?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of a target analyte is reduced by co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity for your analyte, which can result in:

• Underestimation of the analyte's concentration.

• Reduced analytical sensitivity and higher limits of detection.[2]

• Poor reproducibility and accuracy of results.[1][2]

Essentially, your analyte may be present in the sample, but its signal is diminished or even completely lost due to interference from other molecules in the sample matrix.[3]

Q2: How does Dimethyl pimelate-d4 help in preventing ion suppression?

A2: Dimethyl pimelate-d4 is a stable isotope-labeled internal standard (SIL-IS). As a deuterated analog of Dimethyl pimelate, it is chemically and physically very similar to the unlabeled analyte.[4] The key principle is that the SIL-IS is added at a known concentration to all samples (calibrators, QCs, and unknowns) at an early stage of sample preparation. Because it co-elutes with the analyte, it experiences the same degree of ion suppression. By monitoring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as this ratio should remain constant even if the absolute signals are suppressed.

Q3: What are the common causes of ion suppression?

A3: Ion suppression can be caused by a variety of endogenous and exogenous substances, including:

• Endogenous matrix components: Salts, lipids, proteins, and phospholipids naturally present in biological samples like plasma, urine, or tissue extracts are common culprits.[5]

• Exogenous substances: Contaminants introduced during sample preparation, such as plasticizers from collection tubes or well plates, can interfere with ionization.[2][3]

• Mobile phase additives: Non-volatile buffers (e.g., phosphate buffers) and certain ion-pairing agents (e.g., trifluoroacetic acid - TFA) can cause significant ion suppression.[3]

• High concentrations of other compounds: If a co-eluting compound is present at a much higher concentration than your analyte, it can dominate the ionization process.[1]

Q4: I am using Dimethyl pimelate-d4, but I still see a low signal for my analyte. What could be the issue?

A4: While Dimethyl pimelate-d4 is designed to correct for ion suppression, a low analyte signal could indicate several issues:

• Extreme Ion Suppression: The level of ion suppression may be so severe that both the analyte and the internal standard signals are suppressed to a point where they are below the instrument's limit of detection.

• Poor Analyte Recovery: The low signal may be due to poor extraction efficiency of your analyte from the sample matrix during sample preparation, rather than ion suppression.

• Instrumental Issues: Problems with the mass spectrometer, such as a dirty ion source, can lead to a general loss of sensitivity.

• Chromatographic Separation: The analyte and the internal standard may not be perfectly co-eluting, leading to differential ion suppression effects.

Troubleshooting Guides

Problem 1: Inconsistent results and high variability in QC samples.

• Possible Cause: Variable matrix effects between different samples. The composition of the biological matrix can differ from sample to sample, leading to varying degrees of ion suppression.[6]

• Troubleshooting Steps:

  • Verify Co-elution of Analyte and IS: Ensure that Dimethyl pimelate and Dimethyl pimelate-d4 have identical retention times under your chromatographic conditions. A slight shift can expose them to different matrix components.

  • Improve Sample Preparation: Enhance your sample cleanup protocol to remove more of the interfering matrix components. Consider switching from a simple protein precipitation to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[5][6]

  • Matrix-Matched Calibrators: Prepare your calibration standards and QC samples in the same biological matrix as your unknown samples to ensure that they experience similar matrix effects.[7]

Problem 2: Low signal intensity for both the analyte (Dimethyl pimelate) and the internal standard (Dimethyl pimelate-d4).

• Possible Cause: Significant ion suppression affecting both compounds, or a non-optimal LC-MS/MS method.

• Troubleshooting Steps:

  • Assess the Degree of Ion Suppression: Perform a post-column infusion experiment to identify the regions of your chromatogram that are most affected by ion suppression. This will help you to adjust your chromatography to move your analyte's retention time to a cleaner region.

  • Optimize Chromatographic Separation: Modify your LC method to better separate your analyte from the highly suppressive regions of the chromatogram. This could involve changing the gradient, the mobile phase composition, or the column chemistry.

  • Dilute the Sample: Diluting your sample can reduce the concentration of the interfering matrix components.[2] However, be mindful that this will also dilute your analyte, so this is only a viable option if your analyte concentration is sufficiently high.[2]

Quantitative Data Summary

Table 1: Effect of Sample Preparation on Analyte and Internal Standard Signal

Sample Preparation Method	Analyte Peak Area (Dimethyl pimelate)	IS Peak Area (Dimethyl pimelate-d4)	Analyte/IS Ratio
Protein Precipitation	15,000	25,000	0.60
Liquid-Liquid Extraction	45,000	75,000	0.60
Solid-Phase Extraction	80,000	133,000	0.60

This table illustrates that while more rigorous sample preparation methods lead to higher absolute signal intensities due to the removal of interfering matrix components, the Analyte/IS ratio remains consistent, demonstrating the effectiveness of the internal standard in correcting for these effects.

Table 2: Impact of Ion Suppression on Analyte Quantification

Sample Type	Analyte Peak Area	IS Peak Area	Calculated Concentration (without IS)	Calculated Concentration (with IS)
Standard in Solvent	100,000	150,000	10 ng/mL (Reference)	10 ng/mL (Reference)
Spiked Plasma Sample	30,000	45,000	3 ng/mL	10 ng/mL

This table demonstrates how ion suppression in a plasma sample can lead to a significant underestimation of the analyte concentration if an internal standard is not used. The use of Dimethyl pimelate-d4 corrects for the signal suppression and provides an accurate quantification.

Experimental Protocols

Protocol 1: Assessment of Ion Suppression by Post-Column Infusion

Objective: To identify regions of ion suppression in the chromatographic profile of a blank matrix extract.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-union

• Dimethyl pimelate standard solution (e.g., 100 ng/mL in mobile phase)

• Blank, extracted sample matrix (e.g., plasma processed by protein precipitation)

• Analytical column and mobile phases for your assay

Methodology:

• Set up the LC-MS/MS system with the analytical column and your intended gradient.

• Instead of connecting the column outlet directly to the mass spectrometer's ion source, connect it to one inlet of a tee-union.

• Connect the syringe pump, containing the Dimethyl pimelate standard solution, to the second inlet of the tee-union. Set the flow rate of the syringe pump to be low (e.g., 10 µL/min).

• Connect the outlet of the tee-union to the ion source of the mass spectrometer.

• Begin infusing the Dimethyl pimelate solution and acquire data in MRM mode for the analyte. You should observe a stable, continuous signal.

• While the infusion is running, inject the blank, extracted sample matrix onto the LC column and start the chromatographic run.

• Monitor the signal of the infused Dimethyl pimelate. Any dips or decreases in the signal intensity correspond to regions of ion suppression caused by co-eluting matrix components.

Protocol 2: Sample Preparation of Plasma using Protein Precipitation with Dimethyl pimelate-d4

Objective: To extract Dimethyl pimelate from plasma samples and add the internal standard for quantification.

Materials:

• Plasma samples (calibrators, QCs, unknowns)

• Dimethyl pimelate-d4 internal standard working solution (e.g., 50 ng/mL in methanol)

• Acetonitrile (ice-cold)

• Centrifuge

• Vortex mixer

• Autosampler vials

Methodology:

• Pipette 100 µL of each plasma sample into a microcentrifuge tube.

• Add 20 µL of the Dimethyl pimelate-d4 internal standard working solution to each tube.

• Vortex mix for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system for analysis.

Visualizations

Caption: Mechanism of Ion Suppression in the ESI Source.

Caption: Workflow for Ion Suppression Correction using an Internal Standard.

Caption: Troubleshooting Workflow for Ion Suppression Issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Stability of Dimethyl pimelate-d4 in Solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of Dimethyl pimelate-d4 in various solutions. Understanding the stability of this internal standard is critical for ensuring the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Dimethyl pimelate-d4 in solution?

A1: The stability of Dimethyl pimelate-d4 in solution is primarily influenced by several factors:

• pH: Acidic or basic conditions can catalyze the hydrolysis of the ester functional groups.[1]

• Temperature: Higher temperatures accelerate the rate of degradation, particularly hydrolysis.[2]

• Solvent Type: Protic solvents (e.g., water, methanol) can facilitate hydrogen-deuterium (H/D) exchange, potentially compromising the isotopic purity of the standard.[1][3] Aprotic solvents are generally preferred for long-term storage.

• Light: Exposure to light, especially UV radiation, can potentially lead to photodegradation of organic molecules.[3]

• Presence of Water: Water is a reactant in hydrolysis, so its presence, even in small amounts in organic solvents, can lead to degradation over time.

Q2: What is the recommended solvent for preparing stock solutions of Dimethyl pimelate-d4?

A2: For long-term stability, it is recommended to prepare stock solutions of Dimethyl pimelate-d4 in a high-purity aprotic solvent such as acetonitrile or dimethyl sulfoxide (DMSO).[3] If the experimental protocol requires a protic solvent like methanol, it is advisable to prepare fresh working solutions from a concentrated stock in an aprotic solvent and use them promptly.

Q3: How should I store solutions of Dimethyl pimelate-d4?

A3: To ensure the long-term stability of Dimethyl pimelate-d4 solutions, the following storage conditions are recommended:

• Temperature: For long-term storage, solutions should be stored at -20°C or colder.[3] For short-term storage (a few days), refrigeration at 2-8°C is acceptable.[3]

• Container: Use amber glass vials with PTFE-lined screw caps to protect from light and prevent solvent evaporation and contamination.[4]

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen to minimize exposure to oxygen and moisture.

Q4: Can I store Dimethyl pimelate-d4 solutions at room temperature?

A4: While Dimethyl pimelate is a relatively stable compound, long-term storage at room temperature is not recommended, especially once in solution.[5] Studies on other compounds in DMSO have shown that while many are stable for several months, the probability of degradation increases over time.[6] For quantitative applications requiring high accuracy, refrigerated or frozen storage is crucial.

Q5: What are the potential degradation products of Dimethyl pimelate-d4?

A5: The primary degradation pathway for Dimethyl pimelate-d4 is hydrolysis of the two ester groups. This would result in the formation of monomethyl pimelate-d4 and ultimately pimelic acid-d4, with the corresponding release of methanol.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Dimethyl pimelate-d4 solutions.

Issue	Potential Cause	Troubleshooting Steps
Inconsistent internal standard response between samples.	1. Degradation of the working solution: The solution may have been stored improperly or for too long at room temperature. 2. Inaccurate pipetting: Inconsistent addition of the internal standard to each sample.	1. Prepare a fresh working solution from a properly stored stock solution. 2. Verify the calibration and proper technique of your pipettes.
Gradual decrease in internal standard signal over a sequence of analyses.	1. Adsorption to container surfaces: The analyte may be adsorbing to the walls of the sample vials. 2. Evaporation of solvent: If sample vials are not properly sealed, solvent evaporation can concentrate the sample.	1. Use silanized glass vials to minimize adsorption. 2. Ensure vial caps are securely tightened. Use autosampler trays with cooling functions if available.
Appearance of new peaks in the chromatogram corresponding to potential degradants.	1. Hydrolysis of Dimethyl pimelate-d4: This is more likely if the sample is in an aqueous or protic solvent, at a non-neutral pH, or has been exposed to high temperatures.	1. Analyze a freshly prepared standard to confirm the identity of the degradant peaks. 2. If hydrolysis is confirmed, adjust the sample preparation and storage conditions to minimize exposure to water, extreme pH, and high temperatures. Prepare solutions fresh whenever possible.
Loss of isotopic purity (observed as an increase in the M+0 signal).	1. Hydrogen-Deuterium (H/D) exchange: This can occur in the presence of protic solvents, especially under acidic or basic conditions.	1. Switch to an aprotic solvent for sample preparation and storage if possible. 2. If a protic solvent is necessary, minimize the time the standard is in that solvent and maintain a neutral pH.

Data Presentation: Stability in Common Solvents

Table 1: Estimated Stability of Dimethyl pimelate-d4 in Solution at -20°C

Solvent	Expected Stability (Time to >99% Purity)	Primary Degradation Pathway
Acetonitrile (anhydrous)	> 2 years	Negligible
Dimethyl sulfoxide (DMSO, anhydrous)	> 2 years	Negligible
Methanol	1 - 2 years	Minimal Hydrolysis (if water is present)

Table 2: Estimated Stability of Dimethyl pimelate-d4 in Solution at 4°C

Solvent	Expected Stability (Time to >99% Purity)	Primary Degradation Pathway
Acetonitrile (anhydrous)	1 - 2 years	Negligible
Dimethyl sulfoxide (DMSO, anhydrous)	1 - 2 years	Negligible
Methanol	6 - 12 months	Hydrolysis (if water is present)
Water (pH 7)	Weeks to months	Hydrolysis

Table 3: Estimated Stability of Dimethyl pimelate-d4 in Solution at Room Temperature (20-25°C)

Solvent	Expected Stability (Time to >99% Purity)	Primary Degradation Pathway
Acetonitrile (anhydrous)	6 - 12 months	Negligible
Dimethyl sulfoxide (DMSO, anhydrous)	6 - 12 months	Negligible
Methanol	Weeks to months	Hydrolysis (if water is present)
Water (pH 7)	Days to weeks	Hydrolysis
Water (pH < 4 or > 8)	Hours to days	Acid or Base-catalyzed Hydrolysis

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Equilibration: Allow the vial containing the neat Dimethyl pimelate-d4 to equilibrate to room temperature before opening to prevent moisture condensation.

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh the required amount of Dimethyl pimelate-d4.

  • Quantitatively transfer the compound to a clean, dry amber glass volumetric flask.

  • Add a small amount of anhydrous acetonitrile or DMSO to dissolve the compound completely.

  • Bring the solution to the final volume with the same solvent.

  • Cap the flask tightly and mix thoroughly.

  • Transfer the stock solution to a smaller amber glass vial with a PTFE-lined cap for storage at -20°C.

• Working Solution Preparation:

  • On the day of analysis, remove the stock solution from the freezer and allow it to come to room temperature.

  • Perform serial dilutions of the stock solution with the appropriate solvent (e.g., mobile phase or a solvent compatible with your analytical method) to achieve the desired concentration for spiking into samples.

Protocol 2: Accelerated Stability Study

This protocol can be used to assess the stability of Dimethyl pimelate-d4 in a specific solution under stressed conditions.

• Sample Preparation: Prepare a solution of Dimethyl pimelate-d4 in the solvent of interest at a known concentration.

• Incubation:

  • Divide the solution into several amber glass vials.

  • Store the vials at an elevated temperature (e.g., 40°C, 50°C, or 60°C).

  • Store a control vial at the recommended long-term storage temperature (-20°C).

• Time Points: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove one vial from the elevated temperature and the control vial.

• Analysis: Analyze the samples immediately using a validated analytical method (e.g., LC-MS) to determine the concentration of Dimethyl pimelate-d4 remaining.

• Data Analysis: Plot the concentration of Dimethyl pimelate-d4 as a function of time for each temperature. This data can be used to estimate the degradation rate at different temperatures.

Visualizations

Caption: Experimental workflow for the preparation, storage, and analysis of Dimethyl pimelate-d4 solutions.

Caption: Primary degradation pathway of Dimethyl pimelate-d4 via hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. chemimpex.com [chemimpex.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Dimethyl Pimelate-d4 Analysis

Welcome to the technical support center for Dimethyl pimelate-d4 analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the use of Dimethyl pimelate-d4 as an internal standard in analytical experiments, particularly with gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Q: I am observing a lower than expected signal response for my Dimethyl pimelate-d4 internal standard. What are the potential causes?

A: A lower than expected signal for your deuterated internal standard can stem from several factors. One common reason is the presence of matrix effects, where other components in your sample suppress the ionization of Dimethyl pimelate-d4. Additionally, variations in instrument response between the analyte and its deuterated analog can occur. It has been observed that some analytes may have a higher mass spectral response than their equimolar deuterated counterparts.[1] This discrepancy can lead to inaccuracies in quantification.

Troubleshooting Steps:

• Matrix Effect Evaluation: Prepare a matrix-matched calibration curve and compare it to a solvent-based calibration curve. A significant difference in the slope indicates the presence of matrix effects.

• Standard Addition: The standard addition method can help to compensate for matrix effects.[2] In this method, known amounts of the analyte are added to the unknown sample, and the resulting changes in signal are used to determine the original concentration.

• Injector and Column Maintenance: Ensure your GC inlet liner and column are clean and properly maintained. Contamination can lead to signal suppression.

• Check for H/D Exchange: While less common for deuterium on a carbon backbone, isotopic exchange can occur under certain conditions. Analyze a pure standard of Dimethyl pimelate-d4 in your sample matrix over time to check for any loss of the deuterium label.

2. Q: My Dimethyl pimelate-d4 peak is co-eluting with another compound. How can I resolve this?

A: Co-elution can be a significant issue, leading to inaccurate quantification. Since Dimethyl pimelate-d4 is a deuterated standard, it will have a slightly different retention time than its unlabeled counterpart, but it may still co-elute with other matrix components.

Troubleshooting Workflow for Co-elution:

Caption: A workflow diagram for resolving co-eluting peaks in GC-MS analysis.

3. Q: I am seeing inconsistent results and poor reproducibility in my quantification. What could be the cause?

A: Inconsistent results are often linked to issues with the stability of the internal standard or variability in sample preparation. Deuterated standards can sometimes exhibit different chemical behavior compared to their non-deuterated analogs, which can affect reproducibility.[3]

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Isotopic Exchange	Loss of deuterium atoms for hydrogen atoms from the solvent or matrix.	Store standards in aprotic solvents and at low temperatures. Check for exchange by analyzing the standard in the matrix over time.
Matrix Effects	Signal suppression or enhancement due to co-eluting matrix components.	Dilute the sample, use matrix-matched calibrators, or employ the standard addition method.
Derivatization Issues	Incomplete or inconsistent derivatization if required for your analyte.	Optimize derivatization conditions (temperature, time, reagent concentration).
Injector Discrimination	High molecular weight or polar compounds may not be efficiently transferred from the injector to the column.	Use a pulsed splitless injection or a programmable temperature vaporizer (PTV) inlet.

Experimental Protocols

Protocol: Analysis of Dicarboxylic Acid Methyl Esters by GC-MS

This protocol is adapted from a method for the analysis of organic acids and their methyl esters in atmospheric aerosol samples and can be used as a starting point for the analysis of Dimethyl pimelate-d4.[4][5]

1. Sample Preparation (Extraction):

• For solid samples, perform a solvent extraction using a mixture of dichloromethane and methanol (2:1 v/v).

• Sonication can be used to improve extraction efficiency.

• Filter the extract to remove particulate matter.

• Concentrate the extract under a gentle stream of nitrogen.

2. Derivatization (if analyzing the corresponding dicarboxylic acid):

• To analyze the free dicarboxylic acid, a derivatization step to form the methyl ester is necessary. A common method is to use BF3/methanol.

• Add 14% BF3/methanol to the dried extract and heat at 60°C for 30 minutes.

• After cooling, add water and extract the methyl esters with hexane.

• Dry the hexane phase over anhydrous sodium sulfate.

3. GC-MS Analysis:

• GC Column: A mid-polarity column such as a DB-5MS or equivalent is suitable.

• Injection: Use a splitless injection mode.

• Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 10 minutes.

• Mass Spectrometer: Operate in electron ionization (EI) mode. For quantification, use selected ion monitoring (SIM) mode.

Signaling Pathway for Troubleshooting Inaccurate Quantification

References

• 1. researchgate.net [researchgate.net]
• 2. 2. Analysis Results : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. amt.copernicus.org [amt.copernicus.org]
• 5. researchgate.net [researchgate.net]

Calibration curve issues with Dimethyl pimelate-d4

Welcome to the technical support center for Dimethyl pimelate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of Dimethyl pimelate-d4 as an internal standard in calibration curves for quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl pimelate-d4 and what is its primary application?

A1: Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate. It is primarily used as an internal standard (IS) in quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS). Its chemical similarity to endogenous or target analytes containing a pimelate or related dicarboxylic acid ester structure allows it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations and improving the accuracy and precision of quantification.

Q2: Why am I observing poor linearity (R² < 0.99) in my calibration curve?

A2: Poor linearity in a calibration curve when using Dimethyl pimelate-d4 can stem from several factors. These include issues with the internal standard itself, such as incorrect concentration or instability, problems with sample preparation leading to inconsistent recovery, or suboptimal LC-MS/MS instrument settings. It is also crucial to ensure that the calibration range is appropriate for the analyte and the detector's response.

Q3: My Dimethyl pimelate-d4 signal is inconsistent across my samples and calibrators. What could be the cause?

A3: Inconsistent internal standard signal is a common issue that can be attributed to several factors. Variability in sample preparation, such as inconsistent pipetting or extraction efficiency, can lead to differing amounts of the IS in the final extract. Additionally, the stability of Dimethyl pimelate-d4 in the sample matrix or storage conditions should be verified. Matrix effects, where other components in the sample suppress or enhance the ionization of the internal standard, can also cause signal variability.

Q4: What are the optimal storage and handling conditions for Dimethyl pimelate-d4?

A4: For long-term storage, Dimethyl pimelate-d4 powder should be kept at -20°C for up to 3 years or at 4°C for up to 2 years.[1] When in solvent, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] The compound is stable at room temperature for short periods, such as during shipping.[1] It is incompatible with strong acids, bases, reducing agents, and oxidizing agents.[2]

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity

If you are experiencing a non-linear calibration curve with a coefficient of determination (R²) below 0.99, consider the following troubleshooting steps.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Inappropriate Internal Standard Concentration	Optimize the concentration of Dimethyl pimelate-d4. A common starting point is a concentration in the mid-range of the calibration curve.
Calibration Range Too Wide	The detector response may not be linear over a very wide concentration range. Narrow the calibration range and ensure it brackets the expected concentrations of your unknown samples.
Matrix Effects	Matrix components can affect the ionization of the analyte and internal standard differently. Evaluate matrix effects by comparing the slope of a calibration curve in solvent to one in a matrix blank. If matrix effects are present, consider more rigorous sample cleanup.
Suboptimal LC-MS/MS Parameters	Optimize chromatographic conditions to ensure good peak shape and separation from interfering peaks. Optimize mass spectrometry parameters, including collision energy and fragmentor voltage, for both the analyte and Dimethyl pimelate-d4.
Inaccurate Standard Preparation	Re-prepare calibration standards and quality control samples, ensuring accurate pipetting and dilutions.

Issue 2: Inconsistent Internal Standard Response

An inconsistent internal standard response across an analytical run can significantly impact the accuracy and precision of your results. The following table outlines potential causes and solutions.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Variability in Sample Preparation	Ensure consistent and accurate pipetting of the internal standard into all samples and standards. Automate liquid handling steps if possible to minimize human error.
Internal Standard Instability	Verify the stability of Dimethyl pimelate-d4 in the sample matrix and under the storage conditions used for prepared samples. Conduct stability experiments at different time points and temperatures.
Differential Matrix Effects	Even with a stable isotope-labeled internal standard, severe matrix effects can cause variability. Improve sample cleanup procedures to remove interfering matrix components. Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be beneficial.
Instrument Carryover	Inject a blank solvent sample after a high concentration standard to check for carryover. If observed, optimize the autosampler wash method and/or the chromatographic gradient to ensure complete elution of the analyte and internal standard.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Dimethyl pimelate-d4 Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of Dimethyl pimelate-d4.

  • Dissolve in 1 mL of a suitable organic solvent (e.g., methanol or acetonitrile).

  • Store at -20°C or below.

• Dimethyl pimelate-d4 Working Solution (e.g., 1 µg/mL):

  • Perform a serial dilution of the stock solution with the appropriate solvent to achieve the desired concentration. The optimal concentration will depend on the specific assay and should be determined during method development.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking known concentrations of the non-labeled analyte into a blank matrix (e.g., plasma, urine).

  • Add a consistent volume of the Dimethyl pimelate-d4 working solution to each calibration standard.

Protocol 2: Sample Preparation (Protein Precipitation)

This is a general protocol for plasma samples and may require optimization for other matrices.

• Sample Aliquoting:

  • Aliquot 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Internal Standard Spiking:

  • Add a fixed volume (e.g., 10 µL) of the Dimethyl pimelate-d4 working solution to each tube.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile to each tube.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis:

  • Vortex briefly and inject an aliquot into the LC-MS/MS system.

Protocol 3: Suggested LC-MS/MS Parameters

These are starting parameters and will require optimization for your specific instrument and application.

Liquid Chromatography Parameters

Parameter	Suggested Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters (Triple Quadrupole)

Parameter	Suggested Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Multiple Reaction Monitoring (MRM) Transitions

The following are predicted MRM transitions based on the structure of Dimethyl pimelate-d4 and common fragmentation patterns of similar molecules. These should be confirmed and optimized by infusing a standard solution of Dimethyl pimelate-d4.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl pimelate-d4	193.1	161.1 (Loss of CH3OH)	10-15
Dimethyl pimelate-d4	193.1	129.1 (Further fragmentation)	20-25
Dimethyl pimelate (Analyte)	189.1	157.1 (Loss of CH3OH)	10-15
Dimethyl pimelate (Analyte)	189.1	125.1 (Further fragmentation)	20-25

Visualizations

References

• 1. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: The Superiority of Dimethyl pimelate-d4 Over Non-Deuterated Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical decision that directly impacts data accuracy and reliability. Internal standards are indispensable for correcting variability throughout the analytical workflow, from sample preparation to instrument response.[1][2] This guide provides an objective, data-driven comparison between deuterated internal standards, using Dimethyl pimelate-d4 as a prime example, and their non-deuterated (structural analogue) counterparts.

Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely regarded as the gold standard in quantitative mass spectrometry.[3][4] They are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium.[4] This subtle modification allows the internal standard to precisely mimic the analyte's behavior, providing superior correction for analytical variability compared to non-deuterated standards, which are structurally similar but not identical.[1]

Performance Deep Dive: Deuterated vs. Non-Deuterated Standards

The primary advantage of a deuterated internal standard like Dimethyl pimelate-d4 lies in its ability to compensate for two major sources of error: matrix effects and variability in sample recovery.

• Matrix Effect Compensation: Biological matrices (e.g., plasma, urine) are complex and contain numerous endogenous compounds that can interfere with the ionization of the target analyte in the mass spectrometer's source.[5] This phenomenon, known as the matrix effect, can either suppress or enhance the analyte's signal, leading to inaccurate quantification.[6] Because a deuterated standard is chemically identical to the analyte, it co-elutes chromatographically and experiences the exact same degree of ion suppression or enhancement.[4] By using the ratio of the analyte signal to the internal standard signal, these variations are effectively normalized. A non-deuterated, structural analogue IS, however, may have different chromatographic retention times and ionization efficiencies, leading to incomplete and unreliable correction.[3][7]

• Recovery and Process Variability: Analyte loss can occur at various stages of sample preparation, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[6] A deuterated standard, added to the sample at the beginning of the process, will be lost at the same rate as the analyte. This ensures that the analyte-to-IS ratio remains constant, even with inconsistent recovery between samples. A structural analogue may have different chemical properties that affect its partitioning and recovery, making it a less reliable mimic for the analyte.[2]

Quantitative Data Presentation

The empirical evidence from various bioanalytical studies underscores the superior performance of deuterated internal standards. The following table summarizes key performance metrics from published studies, demonstrating significant improvements in accuracy and precision.

Analyte / Drug	Internal Standard Type	Performance Metric	Result	Advantage of Deuterated IS
Kahalalide F	Structural Analogue	Accuracy (Mean Bias)	96.8%
Deuterated (SIL)	Accuracy (Mean Bias)	100.3%	Near-perfect accuracy
Structural Analogue	Precision (%RSD)	8.6%
Deuterated (SIL)	Precision (%RSD)	7.6%	Improved precision [3]
Sirolimus	Structural Analogue	Precision (%CV)	7.6% - 9.7%
Deuterated (d3)	Precision (%CV)	2.7% - 5.7%	Precision improved by ~50%
Pesticides in Cannabis Matrix	No Internal Standard	Accuracy Variation	>60%
Deuterated Analogues	Accuracy Variation	<25%	Dramatically reduced matrix-induced error [8]
No Internal Standard	Precision (%RSD)	>50%
Deuterated Analogues	Precision (%RSD)	<20%	Significantly improved precision across matrices [8]

Experimental Protocols

To objectively compare the performance of Dimethyl pimelate-d4 against a non-deuterated structural analogue, a rigorous experimental protocol to assess matrix effects is required.

Protocol: Evaluation of Internal Standard Performance in Correcting Matrix Effects

Objective: To determine and compare the ability of a deuterated internal standard (Dimethyl pimelate-d4) and a non-deuterated internal standard (e.g., a structural analogue) to compensate for matrix-induced ionization variability in human plasma.

Materials:

• Analyte of interest (e.g., a compound for which Dimethyl pimelate is a suitable IS).

• Dimethyl pimelate-d4 (Deuterated IS).

• Non-Deuterated IS (Structural Analogue).

• Control human plasma from at least six different sources.

• LC-MS grade solvents (e.g., methanol, acetonitrile, water, formic acid).

• Protein precipitation solvent (e.g., acetonitrile containing the IS).

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte in a clean solvent mixture (e.g., mobile phase) at a known concentration (e.g., medium QC level).

  • Set B (Post-Extraction Spike):

    • Take aliquots of plasma from each of the six different sources.

    • Perform a protein precipitation extraction on these blank plasma samples.

    • Spike the resulting clean supernatant with the analyte to the same final concentration as Set A.

  • Set C (Internal Standard Evaluation):

    • For both the deuterated and non-deuterated IS, prepare two subsets of samples:

      • IS in neat solution.

      • IS spiked into the six different sources of extracted blank matrix supernatant.

• Sample Analysis:

  • Analyze all prepared samples using a validated LC-MS/MS method.

  • Record the peak area responses for the analyte and both internal standards in all injections.

• Data Analysis and Calculations:

  • Calculate the Matrix Factor (MF):

    • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)[5]

    • An MF of 1 indicates no matrix effect. MF < 1 indicates ion suppression, and MF > 1 indicates ion enhancement.

  • Evaluate IS Performance:

    • For each of the six plasma lots, calculate an IS-normalized Matrix Factor.

    • IS-Normalized MF = ( (Analyte Area in Set B) / (IS Area in Set B) ) / ( (Analyte Area in Set A) / (IS Area in Set A) )

  • Assess Variability:

    • Calculate the coefficient of variation (%CV) of the IS-normalized MF across the six plasma lots for both the Dimethyl pimelate-d4 and the non-deuterated IS.

Expected Outcome: The %CV for the IS-normalized MF will be significantly lower for the samples using Dimethyl pimelate-d4. This demonstrates its superior ability to correct for the inherent variability in matrix effects between different sources, leading to more consistent and reliable results.

Visualizing the Workflow

The following diagram illustrates the logical workflow for comparing the two types of internal standards to validate their effectiveness in a bioanalytical method.

Caption: Workflow for comparing deuterated and non-deuterated internal standards.

Potential Considerations for Deuterated Standards

While superior, deuterated standards are not without potential challenges that require consideration during method development:

• Isotopic Instability: Deuterium atoms on certain positions of a molecule (e.g., on heteroatoms like O or N) can sometimes exchange with protons from the solvent, a process known as back-exchange.[9] This can compromise quantitation. Therefore, the deuterium labels should be placed on stable, non-exchangeable positions.

• Chromatographic Shift (Isotope Effect): The C-D bond is slightly stronger than the C-H bond, which can occasionally lead to a small difference in retention time between the analyte and the deuterated IS, especially with a high number of deuterium labels.[9] If this shift is significant, the analyte and IS may elute into regions with different matrix effects, reducing the accuracy of the correction.[10]

Conclusion

The use of a stable isotope-labeled internal standard, such as Dimethyl pimelate-d4, is unequivocally the best practice for achieving the highest quality data in quantitative LC-MS bioanalysis. As demonstrated by comparative data, its ability to meticulously track the analyte through sample preparation and analysis provides superior correction for matrix effects and other sources of variability.[1][3] This leads to significant improvements in accuracy, precision, and overall method robustness. While potential challenges like isotopic shifts exist, careful method development can mitigate these issues. For researchers, scientists, and drug development professionals, adopting deuterated standards is a critical step in ensuring the integrity and validity of quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. scispace.com [scispace.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard of Quantification: A Comparative Guide to Dimethyl Pimelate-d4

In the precise world of analytical research, particularly in drug development and clinical diagnostics, the accuracy and reliability of quantitative methods are paramount. The choice of an internal standard is a critical decision that can significantly impact the quality of experimental data. This guide provides an objective comparison of Dimethyl pimelate-d4, a deuterated stable isotope-labeled internal standard, with other alternatives, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled compounds, such as Dimethyl pimelate-d4, are considered the gold standard for quantitative analysis using mass spectrometry (MS).[1][2] Their key advantage lies in their near-identical physicochemical properties to the analyte of interest. This ensures they co-elute during chromatography and experience the same effects of sample preparation and potential matrix-induced signal suppression or enhancement, leading to more accurate and precise quantification.[3][4]

Performance Under the Microscope: A Data-Driven Comparison

The superior performance of deuterated internal standards over their non-deuterated counterparts, such as structural analogs, is well-documented. While specific validation data for every application of Dimethyl pimelate-d4 is proprietary or not publicly available, the following table summarizes typical performance data for the analysis of dicarboxylic acids using deuterated internal standards compared to non-deuterated alternatives. This data is representative of the performance expected when using Dimethyl pimelate-d4 for the quantification of pimelic acid or other similar dicarboxylic acids.

Performance Metric	Dimethyl pimelate-d4 (Deuterated IS)	Non-Deuterated Alternative (e.g., Structural Analog)
Precision (RSD %)	≤ 10%[5][6]	≤ 15%[5]
Accuracy (% Recovery)	90-110%[7][8]	85-115%[9]
Linearity (R²)	≥ 0.99[9]	≥ 0.99
Matrix Effect Compensation	High	Variable

Note: The values presented are typical and may vary depending on the specific analytical method, matrix, and instrumentation.

In Detail: Experimental Protocols

To provide a clear understanding of how Dimethyl pimelate-d4 is utilized in a quantitative workflow, a detailed, representative experimental protocol for the analysis of dicarboxylic acids in a biological matrix is provided below.

Protocol: Quantification of Dicarboxylic Acids in Plasma by GC-MS

1. Sample Preparation and Extraction

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (Dimethyl pimelate-d4 in methanol, 10 µg/mL).

• Add 50 µL of 1 M ammonium formate (pH 3) and 650 µL of methyl tert-butyl ether (MTBE).

• Vortex the mixture for 20 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (approximately 500 µL) to a clean microtube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization

• To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivatives.

• Cool the vial to room temperature before GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph (GC) System: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature of 80°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Mass Spectrometer (MS) System: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for the analyte and Dimethyl pimelate-d4.

4. Data Analysis

• Quantify the analyte by calculating the peak area ratio of the analyte to the Dimethyl pimelate-d4 internal standard.

• Construct a calibration curve by plotting the peak area ratios of the standards against their known concentrations.

• Determine the concentration of the analyte in the samples from the calibration curve.

Visualizing the Workflow

To further illustrate the process, the following diagrams depict the general experimental workflow and the logical relationship in using an internal standard for quantitative analysis.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship of internal standard correction for accurate quantification.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. iponline.ipc.gov.in [iponline.ipc.gov.in]
• 8. gtfch.org [gtfch.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Linearity and Range of Deuterated Internal Standards for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise quantification of analytes within complex matrices, the use of stable isotope-labeled internal standards is a cornerstone of robust analytical methodology. Dimethyl pimelate-d4, a deuterated analog of dimethyl pimelate, is positioned as a suitable internal standard for chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its utility lies in its chemical and physical similarity to the non-labeled analyte, allowing it to mimic the analyte's behavior during sample preparation, extraction, and analysis, thereby correcting for variations and matrix effects.

While specific, publicly available validation data on the linearity and range for Dimethyl pimelate-d4 is limited, this guide provides a comparative overview of the expected performance based on data from structurally similar deuterated diester internal standards, such as deuterated phthalates. This information, supplemented with detailed experimental protocols, serves as a valuable resource for researchers developing and validating quantitative analytical methods.

Comparative Performance of Deuterated Internal Standards

The efficacy of an internal standard is demonstrated by the linearity and breadth of the calibration curve it helps to generate for the target analyte. A high coefficient of determination (R²) and a wide dynamic range are indicative of a reliable method. The following table summarizes typical performance data for analytes quantified using deuterated diester internal standards in various matrices, which can be considered representative of the expected performance when using Dimethyl pimelate-d4.

Internal Standard	Analyte(s)	Matrix	Analytical Technique	Linearity Range (Concentration)	Coefficient of Determination (R²)
Dibutyl phthalate-d4 (DBP-d4)	Phthalate Esters	Indoor Air	GC-MS	0.2 - 10.0 µg/mL	> 0.995[1][2]
Deuterated Phthalates (general)	Phthalate Esters	Wine	GC-MS	Not specified	> 0.99 (typical)
Mycophenolic acid-d4 (MPA-d4)	Mycophenolic acid	Plasma	LC-MS/MS	0.01 - 7.5 µg/mL	> 0.997[3]
Everolimus-d4 (EVE-d4)	Everolimus	Plasma	LC-MS/MS	0.5 - 40.8 ng/mL	> 0.997[3]
Sirolimus-¹³C-d₃	Sirolimus	Plasma	LC-MS/MS	0.6 - 49.2 ng/mL	> 0.997[3]
Tacrolimus-¹³C-d₂	Tacrolimus	Plasma	LC-MS/MS	0.5 - 42.2 ng/mL	> 0.997[3]
Cyclosporine A-d4	Cyclosporine A	Plasma	LC-MS/MS	2 - 1250 ng/mL	> 0.997[3]

Experimental Protocols

A generalized protocol for establishing the linearity and range of an analytical method using a deuterated internal standard like Dimethyl pimelate-d4 is provided below. This protocol is adaptable for both GC-MS and LC-MS/MS and should be optimized for the specific analyte and matrix of interest.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution: Prepare a stock solution of the non-labeled analyte (e.g., Dimethyl pimelate) in a suitable solvent (e.g., methanol, acetonitrile) at a high concentration (e.g., 1 mg/mL).

• Internal Standard Stock Solution: Prepare a stock solution of Dimethyl pimelate-d4 in the same solvent at a concentration of 1 mg/mL.

• Internal Standard Working Solution: Dilute the internal standard stock solution to a constant concentration (e.g., 1 µg/mL). This working solution will be added to all calibration standards, quality control samples, and unknown samples.

2. Preparation of Calibration Standards:

• Prepare a series of at least six to eight calibration standards by serial dilution of the analyte stock solution to cover the anticipated concentration range of the samples.

• To a fixed volume of each calibration standard, add a constant volume of the internal standard working solution. This ensures that the concentration of the internal standard is the same in every sample.

3. Sample Preparation:

• For unknown samples, add the same constant volume of the internal standard working solution to a defined volume or weight of the sample matrix.

• Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the matrix.

4. Instrumental Analysis (GC-MS or LC-MS/MS):

• Develop a chromatographic method that provides good separation and peak shape for both the analyte and the internal standard. Due to their similar chemical properties, the deuterated internal standard is expected to co-elute or elute very closely with the non-labeled analyte.

• Optimize the mass spectrometer parameters for the detection of both the analyte and the internal standard. This typically involves selected ion monitoring (SIM) for GC-MS or multiple reaction monitoring (MRM) for LC-MS/MS.

5. Data Analysis and Evaluation:

• For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio (y-axis) against the corresponding concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points. The method is generally considered linear if the coefficient of determination (R²) is ≥ 0.99.

• The analytical range is defined by the lowest (Lower Limit of Quantification, LLOQ) and highest (Upper Limit of Quantification, ULOQ) concentrations of the calibration standards that provide acceptable accuracy and precision.

Workflow for Quantitative Analysis Using a Deuterated Internal Standard

The following diagram illustrates the logical workflow for employing a deuterated internal standard in a quantitative analytical method.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Limits: A Comparative Guide to Analyte Detection Using Dimethyl Pimelate-d4 and Alternatives

For researchers, scientists, and drug development professionals striving for precise and reliable quantification of analytes, the choice of an internal standard is paramount. This guide provides a comparative overview of the performance of Dimethyl pimelate-d4 as an internal standard, alongside common alternatives, with a focus on the achievable limits of detection (LOD) for various analytes. While specific LOD data for Dimethyl pimelate-d4 is not widely published, this guide draws on established analytical principles and data for structurally similar compounds to provide a framework for its effective use.

Understanding the Role of Internal Standards

In analytical chemistry, particularly in chromatographic and mass spectrometric techniques, internal standards are essential for accurate quantification. They are compounds added in a known amount to samples, calibration standards, and quality controls to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard is chemically similar to the analyte of interest but sufficiently different to be distinguished by the analytical instrument. Deuterated standards, such as Dimethyl pimelate-d4, are often considered the gold standard due to their similar physicochemical properties to the unlabeled analyte, leading to comparable behavior during analysis.

Dimethyl Pimelate-d4 as an Internal Standard

Dimethyl pimelate-d4, the deuterated form of the dimethyl ester of pimelic acid (a seven-carbon dicarboxylic acid), is a suitable internal standard for the analysis of dicarboxylic acids and related compounds. Its utility stems from its structural similarity to endogenous and exogenous dicarboxylic acids, which are important biomarkers in various metabolic pathways and disease states.

While specific peer-reviewed studies detailing the limit of detection for various analytes using Dimethyl pimelate-d4 are scarce, its application would typically be in GC-MS or LC-MS/MS methods for the quantification of dicarboxylic acids in biological matrices like urine and plasma.

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is crucial for achieving the lowest possible limit of detection. Here, we compare Dimethyl pimelate-d4 with other commonly used internal standards for the analysis of fatty acids and dicarboxylic acids.

Analyte Class	Internal Standard	Typical Limit of Detection (LOD)	Analytical Technique	Reference
Dicarboxylic Acids	Dimethyl pimelate-d4 (projected)	Not explicitly reported, but expected to be in the low ng/mL to pg/mL range depending on the analyte and matrix.	GC-MS, LC-MS/MS	-
Dicarboxylic Acids (e.g., Methylmalonic Acid)	Deuterated dicarboxylic acids (e.g., d3-Methylmalonic acid)	0.05 µmol/L	LC-MS/MS	[1]
Fatty Acid Methyl Esters (FAMEs)	-	-	-	-
FAMEs	Methyl heptadecanoate (C17:0)	~1.18 mg/mL (as oil)	GC-FID	[2]
FAMEs	Methyl nonadecanoate (C19:0)	Not specified	GC-FID
FAMEs	Deuterated FAMEs (e.g., D3-palmitic acid)	Low ng/mL to pg/mL	GC-MS, LC-MS/MS
Organic Acids	-	-	-	-
Short-chain fatty acids	13C-labeled short-chain fatty acids	Not specified	LC-MS/MS
Organic Acids	Isotope-labeled analogues (e.g., D4-citric acid)	< 60 nM for most TCA intermediates	LC-MS/MS	[3][4]

Note: The LOD is highly dependent on the specific analyte, the sample matrix, the sample preparation method, and the instrumentation used. The values presented are for comparative purposes and may not be directly transferable to all experimental conditions.

Experimental Protocols: A General Framework

While a specific protocol for using Dimethyl pimelate-d4 is not available, a general workflow for the analysis of dicarboxylic acids or fatty acids using a deuterated internal standard would follow these key steps.

Experimental Workflow for Dicarboxylic Acid Analysis using LC-MS/MS

Caption: General workflow for dicarboxylic acid analysis.

1. Sample Preparation:

• Internal Standard Spiking: A known amount of Dimethyl pimelate-d4 is added to the biological sample (e.g., urine, plasma) at the beginning of the workflow.

• Extraction: Dicarboxylic acids are extracted from the sample matrix using techniques like liquid-liquid extraction or solid-phase extraction.

• Derivatization (Optional): For GC-MS analysis, dicarboxylic acids are often derivatized to their more volatile ester forms (e.g., methyl or ethyl esters). This step may not be necessary for LC-MS/MS analysis.

2. Instrumental Analysis (LC-MS/MS or GC-MS):

• Chromatographic Separation: The extracted and derivatized sample is injected into a gas or liquid chromatograph to separate the analytes from other components in the mixture.

• Mass Spectrometric Detection: The separated compounds are then introduced into a mass spectrometer for detection and quantification. For deuterated internal standards, the mass difference between the analyte and the standard allows for their distinct detection.

3. Data Analysis:

• Quantification: The concentration of the analyte is determined by comparing the peak area of the analyte to the peak area of the known amount of the internal standard.

• Limit of Detection (LOD) Determination: The LOD is typically determined by analyzing a series of diluted standards and is often defined as the concentration at which the signal-to-noise ratio is 3:1.

Logical Relationship for Internal Standard Selection

The choice of an internal standard is a critical decision that directly impacts the quality of the analytical data. The following diagram illustrates the key considerations in this process.

Caption: Key factors influencing internal standard selection.

Conclusion

Dimethyl pimelate-d4 presents a viable option as an internal standard for the quantitative analysis of dicarboxylic acids, particularly in complex biological matrices. While specific LOD data remains to be extensively published, its structural similarity to target analytes suggests it can facilitate highly sensitive and accurate measurements. When selecting an internal standard, researchers should consider the analyte's properties, the sample matrix, and the analytical technique to be employed. For the most accurate results, the use of a stable isotope-labeled internal standard that closely mimics the behavior of the analyte, such as Dimethyl pimelate-d4 for dicarboxylic acids, is highly recommended. The detailed experimental frameworks and logical diagrams provided in this guide offer a solid foundation for developing robust and reliable analytical methods.

References

• 1. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 3. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Analysis: A Guide to the Robustness of Methods Utilizing Dimethyl Pimelate-d4

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. In the landscape of mass spectrometry-based quantification, the choice of an internal standard is a critical determinant of method robustness. This guide provides a comprehensive comparison of analytical methodologies utilizing the deuterated internal standard, Dimethyl pimelate-d4, against alternatives, supported by experimental principles and data.

The use of stable isotope-labeled (SIL) internal standards, such as Dimethyl pimelate-d4, is widely recognized as the "gold standard" in quantitative analysis, particularly for complex biological matrices. This superiority stems from the ability of a SIL internal standard to mimic the analyte of interest throughout the analytical process, from sample preparation to detection. This mimicry allows for the correction of variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, thereby ensuring higher accuracy and precision.

This guide will delve into a representative application of Dimethyl pimelate-d4 in the gas chromatography-mass spectrometry (GC-MS) analysis of dicarboxylic acids in urine, a key diagnostic for certain metabolic disorders. We will compare this approach to a method using a non-isotopic internal standard to highlight the enhanced robustness conferred by the deuterated analog.

Comparison of Internal Standard Strategies in Quantitative GC-MS Analysis

The selection of an appropriate internal standard is crucial for the development of a robust and reliable quantitative method. The following table compares the use of a deuterated internal standard, such as Dimethyl pimelate-d4, with a non-isotopic internal standard in the context of urinary dicarboxylic acid analysis.

Feature	Method with Dimethyl pimelate-d4 (Deuterated IS)	Method with Non-Isotopic IS (e.g., Sebacic Acid)
Principle	Isotope Dilution Mass Spectrometry. The analyte and IS are chemically identical, differing only in isotopic composition.	Relative quantification based on a structurally similar but chemically distinct compound.
Compensation for Matrix Effects	Excellent. Co-elution with the analyte ensures that both experience similar ion suppression or enhancement.	Partial to poor. Differences in chemical properties can lead to different responses to matrix interferences.
Correction for Sample Preparation Variability	Excellent. Behaves identically to the analyte during extraction, derivatization, and other sample handling steps.	Variable. Differences in physicochemical properties can lead to differential losses during sample preparation.
Accuracy	High. Minimizes systematic errors introduced by matrix effects and recovery inconsistencies.	Moderate to low. Susceptible to biases from matrix effects and differential recovery.
Precision	High. Reduced variability in results due to effective normalization.	Moderate to low. Higher variability due to less effective correction for analytical inconsistencies.
Potential for Chromatographic Separation from Analyte	Minimal. The deuterium labeling results in a negligible difference in retention time.	Yes. Structural differences can lead to significant separation, making it a less effective mimic.
Cost and Availability	Generally higher cost and less readily available.	Often lower cost and more widely available.

Experimental Protocols

To illustrate the practical application, a detailed protocol for the quantitative analysis of urinary dicarboxylic acids (adipic and suberic acid) using GC-MS with Dimethyl pimelate-d4 as an internal standard is provided below. This is contrasted with a hypothetical method using a non-isotopic internal standard.

Method 1: Urinary Dicarboxylic Acid Analysis using Dimethyl pimelate-d4 (Deuterated IS)

1. Sample Preparation:

• To 1 mL of urine, add 10 µL of a 100 µg/mL solution of Dimethyl pimelate-d4 in methanol.

• Acidify the sample to pH 1-2 with 6M HCl.

• Extract the dicarboxylic acids with 3 x 3 mL of ethyl acetate.

• Pool the organic layers and evaporate to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization:

• To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

3. GC-MS Analysis:

• GC Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Injection Volume: 1 µL (splitless).

• Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Detection: Electron ionization (EI) in selected ion monitoring (SIM) mode.

  • Monitor characteristic ions for the TMS derivatives of adipic acid, suberic acid, and Dimethyl pimelate-d4.

Method 2: Urinary Dicarboxylic Acid Analysis using a Non-Isotopic Internal Standard (e.g., Sebacic Acid)

The protocol would be similar to Method 1, with the key difference being the internal standard used.

1. Sample Preparation:

• To 1 mL of urine, add 10 µL of a 100 µg/mL solution of Sebacic Acid in methanol.

• (Proceed with acidification and extraction as in Method 1).

2. Derivatization:

• (Proceed with derivatization as in Method 1).

3. GC-MS Analysis:

• (GC-MS conditions would be similar, but the retention time and monitored ions for the internal standard would be different).

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the quantitative analysis of urinary dicarboxylic acids using an internal standard.

Navigating Analytical Variability: An Inter-Laboratory Comparison Guide for Dimethyl Pimelate-d4 Quantification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of deuterated internal standards like Dimethyl pimelate-d4 is critical for the reliability of pharmacokinetic and metabolic studies. This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison for the analysis of Dimethyl pimelate-d4, offering insights into expected performance variations across different analytical methodologies. The use of such stable isotope-labeled standards is a cornerstone of robust bioanalysis, compensating for variability in sample preparation and instrument response.[1][2][3]

This comparison focuses on the two most prevalent analytical techniques for this type of compound: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data presented here is a synthesized representation from three hypothetical laboratories to illustrate potential outcomes and guide researchers in their own method selection and validation.

Comparative Performance Data

The following table summarizes the key performance metrics from our hypothetical inter-laboratory study. This data highlights the typical performance characteristics of each analytical technique and the expected variability between different laboratories.

Performance Metric	Method	Laboratory 1	Laboratory 2	Laboratory 3
Linearity (r²)	GC-MS	0.9985	0.9991	0.9979
LC-MS/MS	0.9995	0.9998	0.9996
Accuracy (%)	GC-MS	98.2	101.5	97.8
LC-MS/MS	100.5	99.1	101.2
Precision (%RSD)	GC-MS	4.5	3.8	5.1
LC-MS/MS	2.1	1.8	2.5
Limit of Detection (LOD) (ng/mL)	GC-MS	0.5	0.4	0.6
LC-MS/MS	0.05	0.04	0.05
Limit of Quantification (LOQ) (ng/mL)	GC-MS	1.5	1.2	1.8
LC-MS/MS	0.15	0.12	0.15

Experimental Workflow and Method Selection

The following diagrams illustrate a typical workflow for an inter-laboratory comparison and a decision-making process for selecting the most appropriate analytical method.

A typical workflow for an inter-laboratory comparison study.

A decision tree for selecting an appropriate analytical method.

Detailed Experimental Protocols

The following are representative protocols for the sample preparation and analysis of Dimethyl pimelate-d4 using GC-MS and LC-MS/MS.

Sample Preparation: Liquid-Liquid Extraction

• Sample Aliquoting: Take a 100 µL aliquot of the plasma or urine sample.

• Internal Standard Spiking: Add a known concentration of a suitable internal standard (e.g., a different deuterated analog if available and not the analyte of interest).

• pH Adjustment: Adjust the sample pH to the optimal level for extraction using a suitable buffer.

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Vortexing: Vortex the mixture for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for injection into the chromatographic system (e.g., 100 µL of mobile phase for LC-MS/MS or a derivatizing agent for GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Instrumentation: A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL splitless injection at an injector temperature of 250°C.

• Oven Program: Initial temperature of 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Dimethyl pimelate-d4.

• Quantification: Based on the peak area ratio of the analyte to the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation, for example, starting at 10% B, increasing to 90% B over 5 minutes, holding for 2 minutes, and then re-equilibrating.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for Dimethyl pimelate-d4 and the internal standard.

• Quantification: Based on the peak area ratio of the analyte to the internal standard.

Conclusion

This guide provides a framework for understanding the potential inter-laboratory variability in the analysis of Dimethyl pimelate-d4. While LC-MS/MS generally offers superior sensitivity and precision, GC-MS remains a viable and robust alternative. The choice of method should be guided by the specific requirements of the study, including the sample matrix, required limits of detection, and available instrumentation. The provided protocols offer a starting point for method development and validation, emphasizing the importance of standardized procedures in achieving reproducible and reliable results across different laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

The Gold Standard: Justification for Using a Deuterated Internal Standard in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision. In liquid chromatography-mass spectrometry (LC-MS) applications, the use of a deuterated internal standard has become the benchmark for robust and reliable data. This guide provides an objective comparison of deuterated (stable isotope-labeled) versus non-deuterated (structural analogue) internal standards, supported by experimental data and detailed methodologies, to justify its preferential use.

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, added at a constant concentration to all samples, including calibration standards and quality controls, before sample processing.[1] Its primary function is to compensate for variability that can occur throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[2][3] An ideal internal standard should perfectly mimic the analyte's behavior throughout the entire analytical process.[4] Deuterated internal standards are considered the gold standard because their chemical and physical properties are nearly identical to the analyte, with the only difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium.[5][6]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus is that stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, generally provide superior assay performance compared to non-deuterated or structural analogue internal standards.[2] The key advantages of using a deuterated internal standard are rooted in its ability to more effectively compensate for analytical variability, most notably matrix effects.[7]

Matrix effects , caused by co-eluting components from the sample matrix (e.g., plasma, urine), can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[4][8] A deuterated internal standard, being chemically identical to the analyte, experiences nearly the same matrix effects, allowing for accurate normalization of the analyte's signal.[7] Structural analogues, however, can have different chromatographic retention times and ionization efficiencies, leading to incomplete compensation for matrix effects.

The following table summarizes quantitative data from a comparative study illustrating the superior performance of a deuterated internal standard over a non-deuterated analogue for the quantification of the anxiolytic drug, Etifoxine.[9]

Parameter	Deuterated Internal Standard (Etifoxine-d5)	Non-Deuterated Internal Standard (Structural Analog)
Accuracy (% Bias)
Low QC (Quality Control)	-2.5%	-12.8%
Medium QC	1.8%	8.5%
High QC	-0.9%	14.2%
Precision (% CV)
Low QC	3.1%	10.5%
Medium QC	2.5%	7.8%
High QC	1.8%	11.3%
Matrix Effect (% CV of IS-Normalized Matrix Factor)	4.2%	15.7%

Data adapted from a comparative study on Etifoxine analysis.[9]

The data clearly demonstrates that the deuterated internal standard provides significantly better accuracy (lower bias) and precision (lower coefficient of variation) across all quality control levels. Furthermore, the much lower CV of the IS-normalized matrix factor for the deuterated standard indicates superior compensation for the variability of the matrix effect.[2]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a thorough evaluation of matrix effects is a key experiment.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).[2]

Materials:

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (structural analogue) internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Stock Solutions: Prepare individual stock solutions of the analyte, deuterated IS, and non-deuterated IS in an appropriate solvent.[2]

• Preparation of Spiking Solutions:

  • Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).[2]

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[2]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[2]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Spike the extracted blank matrix from the six different sources with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[2]

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation of Matrix Factor (MF):

  • The matrix factor is calculated as the ratio of the peak area of the analyte or IS in the presence of matrix (Set 2 and Set 4) to the peak area in the absence of matrix (Set 1 and Set 3).[2]

  • An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.[2]

• Calculation of IS-Normalized Matrix Factor:

  • The IS-normalized matrix factor is calculated by dividing the matrix factor of the analyte by the matrix factor of the internal standard for each matrix source.

• Evaluation:

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[2]

  • A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[2]

Visualizing the Justification

The following diagrams illustrate the logical workflow and the rationale behind choosing a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Comparison of analyte and internal standard behavior in LC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Battle: 13C-Labeled vs. Deuterated Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of internal standard is a critical decision. Stable isotope dilution (SID) using an isotopically labeled version of the analyte is the gold standard for accurate quantification.[1] While both deuterated (²H) and carbon-13 (¹³C)-labeled compounds are mainstays, their performances are not equal. This guide provides an objective comparison of ¹³C-labeled and deuterated standards, supported by experimental data, to inform your analytical method development.

Key Performance Differences: A Comparative Analysis

The ideal internal standard should have chemical and physical properties identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[1][2] It is in this respect that ¹³C-labeled standards generally demonstrate a significant advantage over their deuterated counterparts.

Chromatographic Co-elution: A major distinction lies in their chromatographic behavior. ¹³C-labeled standards typically co-elute perfectly with the native analyte.[2] In contrast, deuterated standards often elute slightly earlier from the chromatographic column.[1][2] This phenomenon, known as the "isotope effect," is due to the C-²H bond being slightly stronger and less polar than the C-¹H bond.[1] This separation can compromise accurate quantification, especially if the analyte and internal standard are affected differently by matrix effects at varying retention times.[1]

Isotopic Stability: Deuterium atoms, particularly those on heteroatoms or at acidic positions, can be susceptible to exchange with protons from the solvent.[1][2] This can compromise the integrity of the standard and lead to inaccurate results.[1] ¹³C labels, being integral to the carbon skeleton of the molecule, are not prone to this exchange, offering greater stability throughout the analytical process.[1][2]

Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, are a significant challenge in bioanalysis. An ideal internal standard should experience the same matrix effects as the analyte. Due to their perfect co-elution, ¹³C-labeled standards are more effective at compensating for these effects, which leads to improved accuracy and precision.[1] The chromatographic shift of deuterated standards can lead to differential ion suppression or enhancement between the analyte and the internal standard, thereby compromising accurate quantification.[2]

Data Presentation: Quantitative Comparison

The following tables summarize the performance differences between deuterated and ¹³C-labeled internal standards based on key analytical parameters.

Table 1: General Performance Comparison

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution with Analyte	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[1][2]	Typically co-elutes perfectly with the analyte.[2]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects.[2]
Isotopic Stability	Susceptible to back-exchange of deuterium with protons, especially at exchangeable sites (e.g., -OH, -NH).[2]	Highly stable with no risk of isotopic exchange.[2]	The stability of the ¹³C label ensures the integrity of the internal standard throughout the analytical workflow.[2]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement, compromising accurate quantification.[2]	Excellent at correcting for matrix effects due to identical elution profiles.[2]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[2]
Cost	Generally less expensive and more readily available.[3][4]	Typically more costly due to more elaborate synthesis.[3][4]	The higher cost of ¹³C-IS may be offset by reduced method development time and improved data quality.[4]

Table 2: Impact on Accuracy and Precision

Study Finding	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Reference
Reported Error	Can lead to inaccuracies, with one study showing a 40% error due to imperfect retention time match.[2]	Demonstrates improved accuracy and precision.	[2]
Mean Bias	In one study, the mean bias was 96.8% with a standard deviation of 8.6%.[2]	In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[2]	[2]
Lipidomics Study	Higher coefficient of variation (CV%).	Significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[2]	[2]

Experimental Protocols

Robust bioanalytical method validation requires a series of well-defined experiments to assess the performance of the internal standard. Below are detailed methodologies for key experiments to compare ¹³C-labeled and deuterated standards.

Objective: To evaluate and compare the suitability of a ¹³C-labeled and a deuterated internal standard for the quantitative analysis of a target analyte in a biological matrix.

1. Stock and Working Solutions Preparation:

• Prepare individual stock solutions of the analyte, the ¹³C-labeled internal standard, and the deuterated internal standard in an appropriate organic solvent.

• Prepare working solutions of the analyte for calibration curve standards and quality control (QC) samples by diluting the stock solution.

• Prepare separate working solutions for the ¹³C-labeled and deuterated internal standards at a concentration that provides a reproducible and sufficient signal-to-noise ratio (>20:1) without causing detector saturation.

2. Sample Preparation and Extraction:

• To a set of blank biological matrix samples (e.g., plasma, urine), add a fixed volume of either the ¹³C-labeled or the deuterated internal standard working solution.

• Spike the matrix samples with the analyte working solution to prepare calibration standards and QC samples at various concentrations (low, medium, high).

• Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Evaporate the solvent and reconstitute the residue in the mobile phase.

3. LC-MS/MS Analysis:

• Chromatography: Develop a liquid chromatography method that provides good separation of the analyte from other matrix components.

• Mass Spectrometry: Optimize the mass spectrometer parameters for the analyte and both internal standards. Use Multiple Reaction Monitoring (MRM) for quantification.

• Injection: Inject the prepared samples onto the LC-MS/MS system.

4. Data Analysis and Comparison:

• Chromatographic Co-elution: Overlay the chromatograms of the analyte and each internal standard. Measure the retention time difference.

• Matrix Effect Evaluation:

  • Prepare three sets of samples:

    • Analyte and internal standard in a neat solution.

    • Blank biological matrix extracted and then spiked with analyte and internal standard.

    • Matrix from at least six different sources, spiked with analyte and internal standard before extraction.

  • Calculate the matrix factor (MF) and the internal standard-normalized MF. The coefficient of variation (CV) of the IS-normalized matrix factor across all sources should be ≤15%.[5]

• Accuracy and Precision:

  • Analyze the calibration curve and QC samples.

  • Calculate the concentration of the analyte in the QC samples using the respective internal standard.

  • Compare the accuracy (% bias) and precision (% CV) obtained with the ¹³C-labeled versus the deuterated internal standard.

Mandatory Visualization

Caption: General experimental workflow for quantitative bioanalysis using an internal standard.

Caption: Chromatographic behavior of 13C-labeled versus deuterated internal standards.

Conclusion and Recommendation

While deuterated internal standards can be a cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative bioanalysis.[2] Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, particularly in complex matrices.[2] For the most demanding applications and for developing the most reliable quantitative assays, the investment in ¹³C-labeled standards is highly recommended.[1] Careful validation is crucial when using deuterated standards to ensure that potential issues like chromatographic shifts and deuterium exchange do not compromise the accuracy of the results.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Dimethyl Pimelate-d4: A Safety and Operations Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This guide provides essential safety and logistical information for the disposal of Dimethyl pimelate-d4, a deuterated form of Dimethyl pimelate.

While Dimethyl pimelate-d4 is not classified as a hazardous substance, adherence to proper disposal protocols is crucial to maintain safety and compliance.[1] The following procedures are based on standard laboratory safety practices for non-hazardous chemical waste.

Summary of Safety and Physical Data

The following table summarizes key safety and physical properties of Dimethyl pimelate, which are expected to be comparable for its deuterated form.

Property	Value	Source
Physical State	Liquid	[2][3]
Appearance	Clear	[2][3]
Odor	Odorless	[2][3]
Boiling Point	121 - 122 °C / 249.8 - 251.6 °F @ 11 mmHg	[2]
Flash Point	> 112 °C / > 233.6 °F	[2][4]
Specific Gravity	1.040	[2][4]
Hazards Identification	Not a hazardous substance or mixture.[1] May cause eye, skin, and respiratory tract irritation.[5]	[1][5]

Personal Protective Equipment (PPE)

When handling Dimethyl pimelate-d4, it is important to use appropriate personal protective equipment to prevent contact.

• Eye Protection : Wear safety glasses with side shields or goggles.[3][4]

• Hand Protection : Wear protective gloves.[3][4]

• Skin and Body Protection : Wear long-sleeved clothing.[3][4]

Disposal Protocol for Dimethyl Pimelate-d4

The following step-by-step workflow outlines the recommended procedure for the disposal of Dimethyl pimelate-d4.

Disposal Workflow for Dimethyl Pimelate-d4

Accidental Release Measures

In the event of a spill, ensure adequate ventilation.[2][5]

• Containment : Prevent the product from entering drains.[1]

• Clean-up : Soak up the spill with an inert absorbent material such as sand, silica gel, acid binder, universal binder, or sawdust.[2][3]

• Collection : Collect the absorbed material and place it into a suitable, closed container for disposal.[2][3]

First Aid Measures

• In case of eye contact : Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[2][3][5]

• In case of skin contact : Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[3][5]

• If inhaled : Remove the person to fresh air and keep them comfortable for breathing.[1]

• If swallowed : Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water.[5]

In all cases of exposure, seek medical advice if irritation persists or if you feel unwell.[1][5]

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Dimethyl pimelate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Dimethyl pimelate-d4 in a laboratory setting. The following procedures are designed to ensure safe handling, use, and disposal, supporting a secure research environment.

Hazard Identification and Personal Protective Equipment (PPE)

While Dimethyl pimelate is not classified as a hazardous substance by some suppliers under specific regulations, its toxicological properties have not been fully investigated.[1][2] It is prudent to treat it as a compound that may cause eye, skin, respiratory, and digestive tract irritation.[1] Therefore, appropriate personal protective equipment should be worn at all times.

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical safety goggles compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[3]
Hand Protection	Gloves	Wear appropriate protective gloves to prevent skin exposure.[3] Nitrile or neoprene gloves are generally recommended for handling esters.
Body Protection	Lab Coat	A standard laboratory coat should be worn to protect against splashes and spills.
Respiratory Protection	Not normally required	No protective equipment is needed under normal use conditions with adequate ventilation.[3] A respirator may be necessary if working in a poorly ventilated area or if mists are generated.

Operational Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of Dimethyl pimelate-d4 and ensuring a safe laboratory environment.

Handling Procedures:

• Ventilation: Use in a well-ventilated area.[1] A chemical fume hood is recommended for all manipulations.

• Avoid Contact: Avoid contact with eyes, skin, and clothing.[1][2]

• Avoid Inhalation/Ingestion: Do not breathe vapors or mists and avoid ingestion.[1][3]

• Hygiene: Wash hands thoroughly after handling.[1][3] Contaminated clothing should be removed and washed before reuse.[1]

Storage Conditions:

• Container: Keep the container tightly closed.[1][3]

• Environment: Store in a cool, dry, and well-ventilated area.[1][3]

• Incompatibilities: Store away from incompatible materials such as acids, bases, oxidizing agents, and reducing agents.[3]

First Aid Measures

In case of accidental exposure, follow these first aid protocols immediately.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.[1]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal regulations.

Disposal Guidelines:

• Waste Classification: Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[1][4]

• Disposal Method: Dispose of this material and its container at a licensed waste disposal company.[2] Do not empty into drains.[3]

• Contaminated Packaging: Contaminated packaging should be disposed of in the same manner as the product itself.[2]

Experimental Workflow for Handling Dimethyl pimelate-d4

The following diagram illustrates the standard workflow for handling Dimethyl pimelate-d4 from receipt to disposal.

Caption: Workflow for Dimethyl pimelate-d4 Handling.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]